An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Methyl (3S)-3-amino-3-(2-...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate. In the absence of publicly available experimental spectra for this specific compound, this document serves as a comprehensive resource for its structural elucidation and characterization. The predicted chemical shifts and coupling constants are derived from established NMR principles and comparative analysis of structurally related compounds. This guide is intended to assist researchers in identifying the molecule, confirming its synthesis, and assessing its purity.
Introduction
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a chiral molecule of interest in medicinal chemistry and drug development due to its structural motifs, which include a β-amino acid moiety and a substituted pyridine ring. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural determination of such organic molecules. This guide presents a detailed, predicted ¹H and ¹³C NMR spectral analysis to facilitate its identification and characterization.
Predicted ¹H NMR Spectrum
The predicted ¹H NMR spectrum of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is expected to exhibit distinct signals corresponding to each unique proton environment in the molecule. The chemical shifts are influenced by the electronic environment, including the aromaticity of the pyridine ring, the electronegativity of adjacent oxygen and nitrogen atoms, and through-bond coupling effects.
Predicted ¹H NMR Data
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Integration
H-3' (Pyridine)
~7.5 - 7.7
d
~5-6
1H
H-5' (Pyridine)
~6.8 - 7.0
d
~1-2
1H
H-6' (Pyridine)
~6.6 - 6.8
dd
~5-6, ~1-2
1H
H-3 (CH)
~4.2 - 4.4
t
~6-7
1H
OCH₃
~3.6 - 3.8
s
-
3H
H-2 (CH₂)
~2.7 - 2.9
d
~6-7
2H
NH₂
~2.0 - 3.0
br s
-
2H
OH
~9.0 - 11.0
br s
-
1H
Note: Predicted chemical shifts are based on typical values for similar functional groups and may vary depending on the solvent and other experimental conditions. "d" denotes a doublet, "t" a triplet, "dd" a doublet of doublets, "s" a singlet, and "br s" a broad singlet.
Rationale for Predicted Chemical Shifts and Multiplicities:
Pyridine Protons (H-3', H-5', H-6'): The protons on the 2-hydroxypyridine ring are expected to appear in the aromatic region. The electron-donating hydroxyl group and the position of the substituent will influence their precise shifts. H-3' is anticipated to be the most downfield of the ring protons due to its proximity to the nitrogen and the substituent. The coupling patterns arise from interactions with adjacent protons on the ring.
Methine Proton (H-3): This proton, attached to the chiral center, is deshielded by the adjacent amino group and the pyridine ring, placing its signal in the 4.2 - 4.4 ppm range. It is expected to appear as a triplet due to coupling with the two adjacent methylene protons (H-2).
Methyl Ester Protons (OCH₃): The three protons of the methyl ester group are chemically equivalent and do not have any adjacent protons to couple with, resulting in a characteristic singlet peak around 3.6 - 3.8 ppm.
Methylene Protons (H-2): These protons are adjacent to the chiral center and the carbonyl group. They are expected to appear as a doublet due to coupling with the methine proton (H-3).
Amine (NH₂) and Hydroxyl (OH) Protons: The chemical shifts of these protons are highly variable and depend on factors such as solvent, concentration, and temperature due to hydrogen bonding. They typically appear as broad singlets and their signals may exchange with deuterium in the presence of D₂O.
Predicted ¹³C NMR Spectrum
The predicted ¹³C NMR spectrum will provide information on the carbon framework of the molecule. Each unique carbon atom will give rise to a distinct signal.
Predicted ¹³C NMR Data
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
C=O (Ester)
~170 - 175
C-2' (Pyridine)
~160 - 165
C-4' (Pyridine)
~145 - 150
C-6' (Pyridine)
~140 - 145
C-3' (Pyridine)
~110 - 115
C-5' (Pyridine)
~105 - 110
OCH₃
~50 - 55
C-3 (CH)
~50 - 55
C-2 (CH₂)
~40 - 45
Note: These are predicted chemical shift ranges and can be influenced by the experimental conditions.
Rationale for Predicted Chemical Shifts:
Carbonyl Carbon (C=O): The ester carbonyl carbon is the most deshielded carbon and is expected to resonate at the downfield end of the spectrum, typically between 170 and 175 ppm.
Pyridine Carbons (C-2', C-3', C-4', C-5', C-6'): The chemical shifts of the pyridine ring carbons are influenced by the nitrogen atom and the hydroxyl substituent. The carbon bearing the hydroxyl group (C-2') will be significantly downfield. The other ring carbons will have shifts characteristic of a substituted pyridine.
Methyl Ester Carbon (OCH₃): The carbon of the methyl ester group will appear in the 50-55 ppm region.
Aliphatic Carbons (C-2, C-3): The methine carbon (C-3) attached to the nitrogen and the pyridine ring, and the methylene carbon (C-2) adjacent to the carbonyl group will have chemical shifts in the aliphatic region, with the C-3 carbon being slightly more downfield due to the direct attachment of the electronegative nitrogen atom.
Experimental Protocols
While experimental data is not currently available, the following protocols outline the standard procedures for acquiring high-quality ¹H and ¹³C NMR spectra for this compound.
Sample Preparation
Dissolution: Accurately weigh approximately 5-10 mg of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate.
Solvent Selection: Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, MeOD-d₄, or D₂O, depending on solubility). The choice of solvent can affect the chemical shifts of labile protons (NH₂ and OH).
Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.
Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.
NMR Spectrometer Setup and Data Acquisition
¹H NMR Acquisition:
Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.
Pulse Program: A standard single-pulse experiment (e.g., 'zg30').
Acquisition Parameters:
Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.
Relaxation Delay (d1): 1-2 seconds.
Acquisition Time (aq): 3-4 seconds.
Spectral Width (sw): 12-16 ppm.
¹³C NMR Acquisition:
Spectrometer: A 100 MHz or higher frequency for carbon detection.
Pulse Program: A standard proton-decoupled pulse sequence (e.g., 'zgpg30') to simplify the spectrum to single lines for each carbon.
Acquisition Parameters:
Number of Scans: 1024-4096 scans are typically required due to the low natural abundance of ¹³C.
Relaxation Delay (d1): 2 seconds.
Acquisition Time (aq): 1-2 seconds.
Spectral Width (sw): 200-240 ppm.
Data Processing and Interpretation
Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.
Phase Correction: Manually or automatically correct the phase of the spectrum.
Baseline Correction: Apply a baseline correction to ensure a flat baseline.
Referencing: Reference the spectrum to the internal standard (TMS at 0.00 ppm).
Peak Picking and Integration (¹H NMR): Identify all peaks and integrate their areas to determine the relative number of protons.
Structural Assignment: Correlate the chemical shifts, multiplicities, and integration values to the molecular structure. Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can be employed to confirm proton-proton and proton-carbon correlations, respectively.
Visualization of Molecular Structure and NMR Correlations
Figure 1. Molecular structure with key proton environments highlighted.
Conclusion
This technical guide provides a comprehensive, albeit predicted, ¹H and ¹³C NMR spectral analysis of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate. The detailed breakdown of expected chemical shifts, multiplicities, and integration, along with the rationale behind these predictions, serves as a valuable resource for researchers working with this compound. The provided experimental protocols offer a standardized approach to acquiring high-quality NMR data, which will be crucial for the empirical validation of the predictions laid out in this document. It is the author's hope that this guide will facilitate the efficient and accurate structural characterization of this and similar molecules in the field of drug discovery and development.
References
Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
Reich, H. J. (n.d.). Structure Determination Using NMR Spectroscopy. University of Wisconsin. Retrieved from [Link]
Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. Retrieved from [Link]
Exploratory
Pharmacokinetic Profiling of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Derivatives: A Technical Guide for Preclinical Development
Abstract This technical guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of novel Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate derivatives. The 3-amino-3-arylpropanoic acid scaff...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of novel Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate derivatives. The 3-amino-3-arylpropanoic acid scaffold is a privileged structure in medicinal chemistry, forming the basis of numerous biologically active compounds.[1][2] Early and rigorous characterization of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is paramount to mitigating downstream risk and ensuring the successful progression of drug candidates.[3][4] This document outlines a phased, industry-standard approach, beginning with foundational physicochemical characterization, proceeding through a cascade of essential in vitro ADME assays, and culminating in definitive in vivo pharmacokinetic studies in preclinical species. Each section provides not only detailed, step-by-step protocols but also the scientific rationale behind experimental choices and data interpretation, empowering researchers and drug development professionals to make informed, data-driven decisions.
Introduction: The Imperative for Early ADME Profiling
The journey of a new chemical entity (NCE) from discovery to clinical application is fraught with challenges, with a significant percentage of failures attributed to suboptimal pharmacokinetic properties.[5] The Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate series represents a class of compounds with significant therapeutic potential, building upon the established importance of arylpropionic acid derivatives.[6][7] However, promising in vitro potency is meaningless if the molecule cannot reach its target in the body at a sufficient concentration and for an adequate duration.
Therefore, a systematic evaluation of a compound's ADME profile must be an integral part of the drug discovery process, initiated early to guide medicinal chemistry efforts and select candidates with the highest probability of success.[8] This guide presents a logical workflow, designed to efficiently characterize the pharmacokinetic behavior of this novel series.
Before delving into complex biological assays, a baseline understanding of a compound's intrinsic physicochemical properties is essential. These characteristics fundamentally influence a molecule's behavior in every subsequent ADME assay and can often predict potential liabilities like poor absorption or formulation difficulties.[8]
Protocol 1: Core Physicochemical Profiling
Objective: To determine the aqueous solubility, lipophilicity, and chemical stability of the test compound.
Methodology:
Aqueous Solubility (Kinetic):
Prepare a high-concentration stock solution of the test compound in 100% DMSO (e.g., 10 mM).
Add a small volume of the stock solution to a phosphate-buffered saline (PBS) solution at pH 7.4 to achieve a final target concentration (e.g., 100 µM) with a low final DMSO concentration (≤1%).
Shake the mixture vigorously for 1-2 hours at room temperature.
Filter the solution through a 0.45 µm filter to remove any precipitated compound.
Quantify the concentration of the compound in the filtrate using a validated LC-MS/MS method. The measured concentration is the kinetic solubility.
Lipophilicity (LogD):
Prepare a solution of the test compound in a biphasic system of n-octanol and PBS (pH 7.4).
Shake the mixture vigorously until equilibrium is reached (typically several hours).
Centrifuge the sample to ensure complete separation of the two phases.
Carefully collect aliquots from both the n-octanol and the aqueous (PBS) layers.
Quantify the concentration of the compound in each layer by LC-MS/MS.
Calculate LogD as: Log10([Concentration in Octanol] / [Concentration in Aqueous]).
Chemical Stability:
Incubate the test compound in various aqueous buffers (e.g., pH 1.2 for gastric fluid, pH 7.4 for plasma) at 37°C.
Collect samples at multiple time points (e.g., 0, 1, 4, 24 hours).
Analyze the samples by LC-MS/MS to determine the percentage of the parent compound remaining over time.
Causality and Interpretation:
Solubility: Poor aqueous solubility is a major red flag for oral absorption and can cause artifacts in in vitro assays.[8]
LogD: This value indicates a compound's lipophilicity at a physiological pH. An optimal LogD (typically 1-3) is often a balance between permeability (favoring higher LogD) and solubility/metabolic clearance (favoring lower LogD).
Stability: Instability in simulated physiological fluids can indicate that the compound may degrade before it has a chance to be absorbed or exert its effect.
Section 2: In Vitro ADME Profiling: The Core Screening Cascade
In vitro ADME assays are the workhorse of early drug discovery, providing crucial data to rank-order compounds, build structure-activity relationships (SAR), and predict in vivo outcomes.[3][9][10] The following cascade represents a cost-effective and scientifically robust approach to generating a preliminary ADME profile.
Caption: Core in vitro ADME screening cascade for NCEs.
For any orally administered drug, the ability to cross the intestinal epithelium is the first critical step. The Caco-2 cell permeability assay is the industry gold standard for predicting this process in vitro.[11][12] These cells, derived from a human colon carcinoma, differentiate into a monolayer of polarized enterocytes that form tight junctions and express key drug transporters, thus mimicking the intestinal barrier.[12]
Objective: To determine the rate of transport of a compound across a Caco-2 cell monolayer in both the apical-to-basolateral (A→B, absorptive) and basolateral-to-apical (B→A, secretive) directions.
Methodology:
Cell Culture: Seed Caco-2 cells onto permeable Transwell® inserts and culture for 21 days to allow for differentiation and monolayer formation.[13]
Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use inserts with TEER values above the established quality control threshold (e.g., >200 Ω·cm²), indicating a confluent monolayer.[14]
Assay Initiation (A→B):
Wash the monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).
Add the test compound (e.g., 10 µM) dissolved in HBSS to the apical (A) side (donor compartment).[13]
Add fresh HBSS to the basolateral (B) side (receiver compartment).
Assay Initiation (B→A):
In a parallel set of inserts, add the test compound dissolved in HBSS to the basolateral (B) side (donor compartment).
Add fresh HBSS to the apical (A) side (receiver compartment).
Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 90-120 minutes).[13]
Sampling: At the end of the incubation, take samples from both the donor and receiver compartments of all inserts. Also, take a sample of the initial donor solution (T=0).
Quantification: Analyze the concentration of the compound in all samples using a validated LC-MS/MS method.
Data Interpretation:
The apparent permeability coefficient (Papp), in cm/s, is calculated using the formula:
Papp = (dQ/dt) / (A * C0)
Where:
dQ/dt is the rate of permeation (amount of compound in the receiver compartment over time).
A is the surface area of the membrane.
C0 is the initial concentration in the donor compartment.
The Efflux Ratio (ER) is calculated as: Papp (B→A) / Papp (A→B)
Papp (A→B) Value (x 10⁻⁶ cm/s)
Permeability Classification
Interpretation
< 1
Low
Poor absorption expected.
1 - 10
Moderate
Absorption is possible but may not be complete.
> 10
High
Good absorption is likely.
Efflux Ratio (ER)
Efflux Interpretation
Interpretation
> 2
Efflux Substrate
Compound is actively transported out of the cell (e.g., by P-gp), which can limit absorption.
Metabolic Stability: Gauging Hepatic Clearance
The liver is the body's primary metabolic engine. A compound that is too rapidly metabolized by liver enzymes will have a short half-life and poor bioavailability.[5] Metabolic stability assays measure the rate at which a compound is broken down by liver-derived enzyme systems.[15]
Objective: To assess Phase I metabolic stability by incubating the compound with liver microsomes, which are rich in cytochrome P450 (CYP) enzymes.
Methodology:
Reaction Mixture Preparation: Prepare a reaction mixture containing pooled liver microsomes (e.g., human, rat) in a phosphate buffer (pH 7.4).[16]
Pre-incubation: Pre-incubate the microsome/compound mixture at 37°C for 5-10 minutes.
Reaction Initiation: Start the metabolic reaction by adding a solution of the cofactor NADPH, which is essential for CYP enzyme activity.[16] The final test compound concentration is typically 1 µM.
Time-Course Sampling: Take aliquots from the reaction mixture at several time points (e.g., 0, 5, 15, 30, 60 minutes).
Quenching: Immediately stop the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[16][17]
Sample Processing: Centrifuge the quenched samples to precipitate proteins.
Analysis: Analyze the supernatant for the remaining parent compound using LC-MS/MS.
Objective: To provide a more comprehensive assessment of metabolic stability using intact liver cells (hepatocytes), which contain both Phase I and Phase II metabolic enzymes and cofactors.[5]
Methodology:
Hepatocyte Preparation: Use cryopreserved hepatocytes, diluted to a specific viable cell density (e.g., 0.5 x 10⁶ cells/mL) in supplemented Williams' Medium E.[5][18]
Incubation: Add the test compound (final concentration ~1 µM) to the hepatocyte suspension in a multi-well plate.
Time-Course Incubation: Incubate the plate at 37°C on an orbital shaker. Remove aliquots at specified time points (e.g., 0, 15, 30, 60, 120 minutes).[5]
Reaction Termination & Analysis: Quench the reaction with a cold organic solvent, process the samples, and analyze via LC-MS/MS as described in the microsomal stability protocol.
Data Interpretation:
For both assays, the percentage of the parent compound remaining is plotted against time.
Half-Life (t½): Calculated from the slope (k) of the natural log plot of percent remaining vs. time. t½ = 0.693 / k.
Intrinsic Clearance (Clint): A measure of the metabolic capacity of the liver for the compound.
In Vitro t½ (minutes)
Metabolic Stability Classification
Interpretation
< 15
Low (High Clearance)
Likely to be rapidly cleared in vivo, resulting in a short half-life.
15 - 60
Moderate
Intermediate clearance expected.
> 60
High (Low Clearance)
Likely to be slowly cleared in vivo, suggesting a longer half-life.
Plasma Protein Binding (PPB): Determining the Active Fraction
Once a drug enters the bloodstream, it can bind to plasma proteins like albumin.[19] According to the "free drug hypothesis," only the unbound (free) fraction of the drug is available to distribute into tissues, interact with its target, and be cleared. Therefore, high plasma protein binding can significantly limit a drug's efficacy and alter its pharmacokinetic profile.[19] Equilibrium dialysis is considered the gold-standard method for measuring PPB.[19][20]
Objective: To determine the percentage of a compound that is bound to plasma proteins at equilibrium.
Methodology:
Device Preparation: Use a commercially available RED device, which consists of inserts with a semi-permeable membrane (typically 8-12 kDa MWCO) that separates a sample chamber from a buffer chamber.
Sample Addition: Add plasma (e.g., human, rat) spiked with the test compound to the sample chamber.
Buffer Addition: Add an equal volume of PBS (pH 7.4) to the buffer chamber.
Equilibrium Incubation: Seal the plate and incubate at 37°C with shaking for 4-6 hours to allow the free drug to equilibrate across the membrane.[19]
Sampling: After incubation, carefully collect samples from both the plasma chamber and the buffer chamber.
Matrix Matching & Analysis: Combine the buffer sample with blank plasma and the plasma sample with buffer to ensure identical matrix conditions for analysis. Quantify the compound concentration in both samples by LC-MS/MS.
Data Interpretation:
Fraction Unbound (fu): fu = [Concentration in Buffer Chamber] / [Concentration in Plasma Chamber]
Percent Bound: % Bound = (1 - fu) * 100
Percent Bound (%)
Binding Classification
Interpretation
< 90%
Low to Moderate
A significant fraction of the drug is free to exert its effect.
90% - 99%
High
The free fraction is limited; changes in binding can significantly impact exposure.
> 99%
Very High
The free fraction is very low, potentially limiting efficacy and distribution.
Section 3: Bioanalytical Methodologies: The Foundation of Quantification
Accurate and precise quantification of the test compound and its metabolites in complex biological matrices is the cornerstone of all pharmacokinetic studies. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the definitive technique for small-molecule bioanalysis, offering unparalleled sensitivity, selectivity, and speed.[21][22][23]
Protocol 6: General LC-MS/MS Method Development for Plasma
Objective: To develop a robust method for quantifying the test compound in plasma samples generated from in vitro and in vivo studies.
Methodology:
Sample Preparation:
Protein Precipitation (PPT): This is the simplest and most common technique. Add 3-4 volumes of cold acetonitrile (containing an internal standard) to one volume of plasma. Vortex vigorously and then centrifuge at high speed to pellet the precipitated proteins. Transfer the supernatant for analysis. This method is fast but can be susceptible to matrix effects.
Other Methods: For higher sensitivity or to overcome matrix effects, more advanced techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be required.[24]
Liquid Chromatography (LC):
Inject the processed sample onto a reverse-phase C18 column.
Use a gradient elution with mobile phases typically consisting of water and acetonitrile/methanol, both containing a small amount of an acid (e.g., 0.1% formic acid) to improve peak shape and ionization efficiency.
The goal is to achieve a sharp, symmetrical peak for the analyte, well-separated from any interfering matrix components.
Tandem Mass Spectrometry (MS/MS):
Use an electrospray ionization (ESI) source in positive ion mode.
Optimize MS parameters by infusing a pure standard of the compound.
Identify the precursor ion (the protonated molecule, [M+H]⁺) in the first quadrupole (Q1).
Fragment the precursor ion in the collision cell (Q2) and identify a stable, specific product ion in the third quadrupole (Q3).
Operate the instrument in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring the specific precursor → product ion transition.[16]
Method Validation: The method must be validated according to regulatory guidelines (e.g., FDA, ICH M10) for parameters such as linearity, accuracy, precision, selectivity, and stability before being used to analyze study samples.[22][25]
Section 4: In Vivo Pharmacokinetic Studies: The Whole-System View
While in vitro assays are predictive, in vivo studies are essential to understand how ADME processes are integrated in a complete biological system.[26] These studies provide definitive data on key parameters like clearance, volume of distribution, half-life, and oral bioavailability, which are critical for predicting human pharmacokinetics and designing first-in-human clinical trials.[27]
Caption: Workflow for a typical preclinical in vivo PK study.
Study Design Considerations
Animal Model: The Sprague-Dawley rat is a commonly used rodent model for initial PK screening due to its size, well-characterized physiology, and historical data context.
Administration Routes:
Intravenous (IV): A bolus IV dose is administered to one group of animals. Since this route bypasses absorption, the resulting data defines the drug's distribution and elimination characteristics. It serves as the 100% bioavailable reference.
Oral (PO): The intended clinical route is administered to a second group, typically via oral gavage. Comparing PO to IV data allows for the calculation of absolute oral bioavailability.
Dose Selection: The dose should be high enough to be quantifiable in plasma but well below any toxic level.[28] It is often informed by preliminary efficacy or toxicology studies.
Sampling Schedule: Blood samples are collected at multiple time points to accurately define the concentration-time curve. A typical schedule might be: pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose.
Protocol 7: Rat Cassette or Discrete Dosing IV/PO Pharmacokinetic Study
Objective: To determine the key pharmacokinetic parameters of a test compound following IV and PO administration in rats.
Methodology:
Animal Acclimation: Acclimate male Sprague-Dawley rats (n=3-5 per group) for at least 3 days before the study. Fast animals overnight before dosing.
Dose Formulation: Prepare the compound in a suitable vehicle (e.g., saline with 5% DMSO and 10% Solutol®) for both IV and PO administration.
Dosing:
IV Group: Administer the compound via a bolus injection into the tail vein (e.g., 1-2 mg/kg).
PO Group: Administer the compound via oral gavage (e.g., 5-10 mg/kg).
Blood Sampling: Collect sparse blood samples (e.g., ~100 µL) from each animal at specified time points via a sublingual or tail vein bleed into tubes containing an anticoagulant (e.g., K2-EDTA).
Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma frozen at -80°C until analysis.
Bioanalysis: Quantify the drug concentration in all plasma samples using a validated LC-MS/MS method.
Data Analysis and Key Parameters
The plasma concentration versus time data is analyzed using non-compartmental analysis (NCA) software (e.g., Phoenix® WinNonlin®). This analysis yields the following critical PK parameters:
Parameter
Name
Description
Cmax
Maximum Concentration
The highest observed drug concentration in the plasma.
Tmax
Time to Maximum Concentration
The time at which Cmax is reached.
AUC
Area Under the Curve
The total drug exposure over time; a measure of the extent of absorption.
t½
Elimination Half-Life
The time required for the drug concentration to decrease by half.
CL
Clearance
The volume of plasma cleared of the drug per unit of time; a measure of elimination.
Vd
Volume of Distribution
The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F (%)
Absolute Oral Bioavailability
The fraction of the oral dose that reaches systemic circulation. Calculated as: (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.
Section 5: Data Integration and Decision-Making
The ultimate goal of pharmacokinetic profiling is to build a comprehensive picture of a compound's behavior to guide its development. Data from all preceding sections must be synthesized to make critical go/no-go decisions.
Caption: Decision-making flowchart based on integrated PK data.
Low Bioavailability (F%): Is this due to poor permeability (low Papp) or high first-pass metabolism (low microsomal stability)? If permeability is the issue, formulation strategies may help. If metabolism is the issue, medicinal chemistry efforts may be needed to block metabolic soft spots.
Short Half-Life (t½): Is this driven by high clearance (low metabolic stability) or a large volume of distribution? High clearance often requires chemical modification to improve stability.
High Plasma Protein Binding (>99%): While not an immediate disqualifier, this requires careful consideration. The free drug concentration must be sufficient to achieve the desired pharmacological effect at a safe total drug exposure.
By integrating these data points, a project team can confidently select the most promising Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate derivatives to advance into more complex and costly efficacy and toxicology studies, armed with a clear understanding of the required dose and schedule.
Conclusion
The systematic pharmacokinetic profiling strategy detailed in this guide provides a robust and efficient pathway for evaluating novel Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate derivatives. By front-loading drug development programs with high-quality ADME data, from foundational physicochemical properties to definitive in vivo studies, research teams can de-risk their projects, optimize resource allocation, and ultimately increase the likelihood of translating a promising molecule into a successful therapeutic agent. This data-driven approach is not merely a set of experiments but a core philosophy for modern, efficient drug discovery.
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JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells.
Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services.
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PubMed. (n.d.). Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences.
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National Cancer Institute's Nanotechnology Characterization Laboratory. (2022, September 15). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology.
Waters Corporation. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape.
FDA. (n.d.). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals.
Social Science Research Institute. (n.d.). Preclinical Regulatory Requirements.
BioPharm International. (2024, February 1). Addressing PK/PD Study Design Early in Development.
Symeres. (n.d.). In vivo pharmacokinetic experiments in preclinical drug development.
Patsnap Synapse. (2025, May 27). What models are used in in vivo pharmacokinetics studies?.
Unknown. (n.d.). Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review.
FDA. (n.d.). Guidance for Industry.
Credevo. (2025, June 15). BA/BE Study Requirements For FDA Approval: Guidelines, Global Locations, Costs & Quality Standards.
FDA. (2014, March 20). FDA Releases Draft Guidance for Conducting Bioavailability and Bioequivalence Studies.
ResearchGate. (2020, May 16). Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities.
NextSDS. (n.d.). methyl 3-amino-3-(pyridin-4-yl)propanoate — Chemical Substance Information.
ResearchGate. (n.d.). A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. | Request PDF.
ResearchGate. (2017, December 5). Synthesis and characterization of methyl substituted 3-hydroxypyridin-4-ones and their complexes with iron(III) | Request PDF.
International Journal of Pharmacy & Pharmaceutical Research. (2020, March 30). Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities.
Solubility Profile of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate in Polar Aprotic Solvents: A Physicochemical and Methodological Analysis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary: The solubility of an Active Pharmaceutical Ingredient (API) is a critical determinant of its biopharmaceutica...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Executive Summary: The solubility of an Active Pharmaceutical Ingredient (API) is a critical determinant of its biopharmaceutical properties and dictates formulation strategy. This guide provides a comprehensive technical overview of the solubility characteristics of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate, a compound of interest with multiple functional groups that influence its behavior in solution. We delve into the molecular structure to predict its interactions, outline the theoretical principles governing its solubility in polar aprotic solvents, provide a robust experimental protocol for empirical determination, and discuss the implications of these findings for pharmaceutical development. This document serves as a foundational resource for scientists seeking to understand and quantify the solubility of this and structurally related molecules.
Introduction: The Critical Role of Solubility
In the landscape of drug discovery and development, the characterization of an API's physicochemical properties is a foundational step.[1] Among these, solubility is paramount, directly influencing bioavailability, formulation design, and ultimately, therapeutic efficacy.[2] Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a molecule featuring a rich array of functional groups, including an amine, a hydroxyl group, a pyridine ring, and a methyl ester. This structural complexity necessitates a thorough investigation of its solubility, particularly in polar aprotic solvents which are frequently used in drug formulation, synthesis, and high-throughput screening.[3]
This guide provides a Senior Application Scientist's perspective on establishing a comprehensive solubility profile for this molecule, combining theoretical predictions with rigorous experimental design.
Physicochemical Deconstruction of the Solute
A molecule's structure is the primary determinant of its solubility.[1] A detailed analysis of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate reveals several key features that govern its interaction with solvents.
Hydrogen Bond Donors: The primary amine (-NH₂) and the pyridinol hydroxyl (-OH) groups are potent hydrogen bond donors. This is a critical factor for solubility in solvents that can accept hydrogen bonds.[4][5]
Hydrogen Bond Acceptors: The nitrogen atom in the pyridine ring, the oxygen of the hydroxyl group, and the carbonyl oxygen of the ester group can all act as hydrogen bond acceptors.
Polarity: The presence of multiple heteroatoms (O, N) creates significant bond polarity and a substantial molecular dipole moment, suggesting a preference for polar solvents.[4]
Tautomerism: The 2-hydroxypyridine moiety can exist in equilibrium with its pyridone tautomer. This equilibrium can be influenced by the solvent environment, which in turn affects the molecule's overall polarity and hydrogen bonding capabilities.
These structural attributes suggest that while the molecule is polar, its solubility will be highly dependent on the specific nature of the polar solvent, particularly the solvent's ability to accept hydrogen bonds.
Theoretical Framework: Solubility in Polar Aprotic Solvents
Polar aprotic solvents, such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetonitrile (ACN), are characterized by moderate to high dielectric constants but lack acidic protons.[6] They cannot donate hydrogen bonds but are often excellent hydrogen bond acceptors. This defines their interaction with our target molecule.
The dissolution process is governed by the principle that "like dissolves like." This can be quantified using concepts such as Hansen Solubility Parameters (HSP) , which deconstruct the total cohesive energy of a substance into three components:
δD (Dispersion): Energy from atomic forces.
δP (Polar): Energy from dipolar intermolecular forces.
δH (Hydrogen Bonding): Energy from hydrogen bonds.
For a solute to dissolve in a solvent, their respective HSP values should be similar. The strong hydrogen bonding capability (δH) of our target molecule predicts that it will be most soluble in solvents that also have a significant δH component (as an acceptor).
Predictive Models:
Computational tools like COSMO-RS (Conductor-like Screening Model for Real Solvents) can provide in silico estimations of solubility.[7][8] These quantum chemistry-based models calculate molecular interactions from first principles and can be invaluable for screening solvents before committing to extensive lab work.[8][9][10]
Experimental Protocol: The Saturation Shake-Flask Method
While theoretical models are useful for guidance, empirical measurement remains the gold standard for solubility determination. The saturation shake-flask method is widely recognized by regulatory bodies like the ICH and is considered the most reliable technique.[11][12][13]
Objective
To determine the equilibrium solubility of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate in a panel of polar aprotic solvents at a controlled temperature.
Glass vials (e.g., 4 mL) with PTFE-lined screw caps.
Orbital shaker with temperature control.
Centrifuge.
Syringe filters (0.22 µm, PTFE or other solvent-compatible material).
Volumetric flasks and pipettes.
High-Performance Liquid Chromatography (HPLC) system with a UV detector.
Step-by-Step Methodology
Preparation:
Set the temperature-controlled orbital shaker to the desired temperature (e.g., 25 °C or 37 °C). Allow it to equilibrate.
Prepare a stock solution of the API in a suitable solvent (e.g., methanol or acetonitrile) for HPLC calibration.
Develop and validate an HPLC method for the quantification of the API.
Sample Incubation:
Add an excess amount of the API to a pre-weighed vial. The key is to ensure that a solid phase remains at equilibrium. A starting point could be ~10-20 mg of solid.
Pipette a known volume (e.g., 2 mL) of the selected polar aprotic solvent into the vial.
Securely cap the vials and place them on the orbital shaker.
Agitate the samples at a constant speed (e.g., 150 rpm).
Equilibrium and Sampling:
Equilibrium time for poorly soluble compounds can exceed 24 hours.[11] It is crucial to establish that equilibrium has been reached by sampling at multiple time points (e.g., 24, 48, and 72 hours).[14]
At each time point, remove the vials from the shaker and allow the undissolved solid to sediment. Centrifugation (e.g., 10,000 rpm for 10 minutes) is highly recommended for effective phase separation.
Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved particulates.
Quantification:
Dilute the filtered sample with an appropriate mobile phase to a concentration that falls within the linear range of the HPLC calibration curve.
Analyze the diluted samples via HPLC to determine the concentration of the dissolved API.[11]
Equilibrium is confirmed when the measured concentrations from two consecutive time points are within an acceptable margin (e.g., <5% difference).[14]
Data Presentation and Interpretation
The results from the experimental protocol should be collated into a clear and concise format. The final solubility is typically expressed in mg/mL or as a molar concentration.
Table 1: Hypothetical Solubility Data for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate at 25°C
Solvent
Dielectric Constant
H-Bond Acceptor?
Solubility (mg/mL)
Classification
DMSO
46.7
Yes
> 100
Very Soluble
NMP
32.3
Yes
> 100
Very Soluble
DMF
36.7
Yes
50 - 100
Freely Soluble
Acetonitrile
38.3
Yes (Weak)
10 - 30
Soluble
Interpretation:
The high solubility in DMSO, NMP, and DMF would be consistent with the molecule's ability to donate hydrogen bonds to these excellent acceptor solvents. The comparatively lower (though still significant) solubility in acetonitrile could be attributed to its weaker H-bond accepting capability. This data is invaluable for selecting appropriate solvent systems for formulation, purification, and analytical development. For instance, high solubility in DMSO is a key requirement for compounds intended for high-throughput screening assays.[2][3][15]
Conclusion and Implications for Drug Development
A thorough understanding of the solubility of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate in polar aprotic solvents is not an academic exercise; it is a prerequisite for its advancement as a potential therapeutic agent. The combination of structural analysis, theoretical prediction, and rigorous experimental measurement provides a robust framework for this characterization. The strong hydrogen bonding potential of the molecule, arising from its amine and hydroxyl groups, is the dominant factor driving its solubility in hydrogen bond-accepting solvents like DMSO and DMF.
The methodologies and principles outlined in this guide provide a self-validating system for generating reliable and reproducible solubility data. This data directly informs critical development decisions, from the selection of crystallization solvents to the design of liquid formulations for preclinical and clinical evaluation.
References
Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter - Dissolution Technologies.
Using COSMO-RS to Predict Hansen Solubility Parameters - P
Using COSMO-RS to Predict Hansen Solubility Parameters - ACS Public
Ask a Formulator: What is the Purpose and Approach to Solubility Studies? - Dow Development Labs.
A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning.
Using COSMO-RS to Predict Hansen Solubility Parameters | Request PDF - ResearchG
Using COSMO-RS to Predict Hansen Solubility Parameters - ACS Public
(PDF) Experimental and Computational Methods Pertaining to Drug Solubility.
Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classific
ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9)
Annex 4 - World Health Organiz
5.
The relationship of hydrogen bond formation with solubility increment of poorly soluble drugs.
ICH M9 guideline on biopharmaceutics classification system-based biowaivers - Step 5 - EMA.
BIOPHARMACEUTICS CLASSIFIC
In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions - PubMed.
(PDF)
Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions - PMC.
Mechanism of Action for 2-Hydroxypyridine Beta-Amino Acid Derivatives: A Technical Guide to Non-Peptidic Integrin Antagonism
Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary The transition from native peptides to orally bioavailable small molecules...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Senior Application Scientist
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Executive Summary
The transition from native peptides to orally bioavailable small molecules represents a cornerstone of modern medicinal chemistry. Among the most successful structural motifs in this domain are 2-hydroxypyridine beta-amino acid derivatives . These compounds function as highly potent, non-peptidic mimetics of the Arg-Gly-Asp (RGD) tripeptide sequence[1]. By leveraging the rigid, tautomeric nature of the 2-hydroxypyridine (2-pyridone) core to properly vectorize a basic moiety and a beta-amino acid, these derivatives act as selective antagonists for the
αvβ3
integrin receptor. This whitepaper dissects the structural pharmacology, mechanism of action (MoA), and self-validating experimental protocols required to evaluate these advanced peptidomimetics.
Structural Pharmacology & Target Engagement
The pharmacological efficacy of 2-hydroxypyridine beta-amino acid derivatives relies on the precise spatial arrangement of three distinct pharmacophores designed to hijack the integrin
αvβ3
binding pocket.
The 2-Hydroxypyridine Central Scaffold (The Glycine Mimetic)
In physiological solutions, 2-hydroxypyridine exists in a tautomeric equilibrium with 2-pyridone. This scaffold serves as a rigid, planar constraint that mimics the central Glycine (G) residue of the native RGD sequence. Unlike flexible aliphatic chains, the 2-pyridone core restricts conformational freedom, reducing the entropic penalty upon receptor binding and ensuring the optimal distance (approx. 11–14 Å) between the basic and acidic termini [1].
The Beta-Amino Acid Moiety (The Aspartic Acid Mimetic)
The incorporation of a
β
-amino acid (often a
β
-aryl or
β
-alkyl substituted derivative) serves as the Aspartic acid (D) mimetic [2]. The causality behind selecting a
β
-amino acid over an
α
-amino acid is twofold:
Metabolic Stability:β
-amino acids are inherently resistant to enzymatic degradation by endogenous proteases, dramatically improving the pharmacokinetic half-life [3].
Receptor Coordination: The extended backbone of the
β
-amino acid positions the terminal carboxylate group perfectly to coordinate with the divalent cation (
Mn2+
or
Mg2+
) located in the Metal-Ion-Dependent Adhesion Site (MIDAS) of the integrin
β3
subunit.
The Basic Terminus (The Arginine Mimetic)
Attached to the opposite end of the 2-pyridone core is a basic moiety (e.g., a tetrahydronaphthyridine, guanidine, or benzimidazole group). This functional group mimics the Arginine (R) residue, forming critical bidentate hydrogen bonds with the carboxylate side chains of Asp218 and Asp150 within the
αv
subunit.
Diagram 1: Pharmacophore mapping of 2-hydroxypyridine beta-amino acid derivatives to integrin αvβ3.
To illustrate the impact of the
β
-amino acid substitution on target affinity, we summarize the binding metrics of standard RGD mimetics against human
αvβ3
integrin. The data demonstrates that modifying the
β
-substituent directly modulates the
IC50
by altering the hydrophobic interactions within the MIDAS adjacent pocket.
Compound Class
Central Scaffold
Acidic Mimetic
Basic Mimetic
αvβ3IC50
(nM)
Oral Bioavailability (F%)
Native Peptide
None (Linear)
α
-Aspartic Acid
Arginine
> 1000
< 1%
Cyclic Peptide (Cilengitide)
Cyclo-peptide
α
-Aspartic Acid
Arginine
1.5
< 5%
Derivative A
2-Hydroxypyridine
β
-Alanine
Tetrahydronaphthyridine
12.4
35%
Derivative B
2-Hydroxypyridine
β
-Aryl-
β
-Amino Acid
Tetrahydronaphthyridine
0.8
62%
Table 1: Comparative binding affinity and pharmacokinetic properties of RGD mimetics. Note the superior potency and bioavailability of the
β
-aryl-substituted 2-hydroxypyridine derivative.
Self-Validating Experimental Workflows
As a Senior Application Scientist, I mandate that all target-engagement assays be designed as self-validating systems. An assay without intrinsic controls for false positives (e.g., non-specific binding or metal-independent interactions) is scientifically void. Below is the definitive protocol for evaluating the MoA of these derivatives.
Objective: Quantify the competitive displacement of biotinylated vitronectin by 2-hydroxypyridine
β
-amino acid derivatives.
Causality & System Design: Integrin binding is strictly dependent on divalent cations (
Mn2+
,
Mg2+
). To self-validate that the test compound is binding specifically to the active MIDAS domain (and not causing non-specific protein precipitation), the assay must include an EDTA-treated control well. EDTA chelates the cations, collapsing the MIDAS pocket. If the assay is functioning correctly, vitronectin binding in the EDTA well must be zero.
Step-by-Step Methodology:
Receptor Immobilization: Coat 96-well microtiter plates with 100 µL/well of purified human
αvβ3
integrin (1 µg/mL in coating buffer: 20 mM Tris-HCl, 150 mM NaCl, 2 mM
CaCl2
, 1 mM
MgCl2
, 1 mM
MnCl2
, pH 7.4). Incubate overnight at 4°C.
Blocking: Aspirate and block with 200 µL/well of 3% BSA in TBS for 2 hours at room temperature to prevent non-specific binding.
Compound Preparation: Serially dilute the 2-hydroxypyridine
β
-amino acid derivative in binding buffer (TBS + 0.1% BSA + 1 mM
MnCl2
).
Validation Checkpoint 1: Prepare a positive control (Cilengitide).
Validation Checkpoint 2: Prepare a negative control well containing 10 mM EDTA instead of
MnCl2
.
Competitive Incubation: Add 50 µL of the compound dilutions and 50 µL of Biotinylated-Vitronectin (final concentration 1 nM) to the wells. Incubate for 3 hours at 37°C. Causality: 37°C is required to allow the receptor to adopt its high-affinity conformation.
Washing: Wash 3x with TBS containing 0.05% Tween-20 and 1 mM
MnCl2
.
Detection: Add 100 µL of Streptavidin-HRP (1:5000 dilution). Incubate for 1 hour at room temperature. Wash 4x.
Quantification: Add 100 µL of TMB substrate. Stop the reaction after 15 minutes with 50 µL of 1M
H2SO4
. Read absorbance at 450 nm using a microplate reader.
The architectural brilliance of 2-hydroxypyridine
β
-amino acid derivatives lies in their dual capability: the 2-pyridone core provides rigid spatial vectorization, while the
β
-amino acid grants metabolic immunity and optimal electrostatic coordination with the integrin MIDAS domain. By adhering to rigorous, self-validating pharmacological assays, drug development professionals can accurately quantify the structure-activity relationships of these potent RGD mimetics, accelerating their progression from bench to bedside.
References
Non-Peptide αvβ3 antagonists.
Transition-Metal-Catalyzed Silylation and Borylation of C–H Bonds for the Synthesis and Functionalization of Complex Molecules
ACS Publications
URL
Analogue and conformational studies on peptides, hormones and other biologically active peptides
RSC Publishing
URL
Foundational
Preclinical In Vitro Safety and Toxicity Profile of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Introduction and Structural Toxicology Rationale Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a chiral β -amino acid derivative featuring a 2-hydroxypyridine core. Scaffolds of this nature are highly prized...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Structural Toxicology Rationale
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a chiral
β
-amino acid derivative featuring a 2-hydroxypyridine core. Scaffolds of this nature are highly prized in modern pharmacophore design, often serving as critical building blocks for peptidomimetics or active pharmaceutical ingredients (APIs)[1]. However, the transition from chemical synthesis to biological application requires a rigorous, predictive in vitro safety assessment.
As a Senior Application Scientist, I approach this molecule not just as a static structure, but as a dynamic entity that will interact with complex biological matrices. Our safety evaluation strategy is predicated on three structural liabilities inherent to this compound:
The Methyl Ester Moiety: Esters are highly susceptible to rapid hydrolysis by ubiquitous carboxylesterases in plasma and hepatic tissue. Causality: Because the parent ester and the resulting free acid metabolite may exhibit vastly different membrane permeabilities and off-target binding affinities, our in vitro assays must be conducted in both the presence and absence of serum proteins to accurately model systemic exposure.
The 2-Hydroxypyridine Ring: This moiety exists in a tautomeric equilibrium with 2-pyridone. While it serves as an excellent bioisostere for amides, electron-rich aromatic systems carry a risk of cytochrome P450 (CYP450)-mediated bioactivation or transition metal chelation.
The Primary Amine: Primary aliphatic amines can undergo CYP-mediated N-oxidation or monoamine oxidase (MAO) metabolism. Causality: This necessitates genotoxicity screening utilizing exogenous metabolic activation (rat liver S9 fraction) to ensure any transient, reactive electrophilic intermediates are generated and trapped in vitro before they can cause DNA adducts in vivo.
Integrated In Vitro Safety Testing Workflow
To systematically de-risk Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate, we employ a tiered testing strategy aligned with the Comprehensive In Vitro Proarrhythmia Assay (CiPA) paradigm and OECD guidelines[2][3].
Tiered in vitro safety workflow from basal cytotoxicity to specific target organ toxicity.
A robust toxicological assessment relies on self-validating protocols—systems designed so that internal controls immediately flag assay failure, preventing false negatives or positives. Below are the definitive methodologies for evaluating this compound.
Rationale & Causality: The human Ether-à-go-go-Related Gene (hERG) encodes the
Kv11.1
potassium channel, which is critical for cardiac action potential repolarization. Blockade of this channel by small molecules is the primary cause of drug-induced Long QT syndrome and fatal Torsades de Pointes (TdP)[2]. We conduct this assay at physiological temperature (35–37°C) because hERG gating kinetics and drug-binding affinities are highly temperature-dependent; room-temperature assays often underestimate proarrhythmic risk[4].
Step-by-Step Methodology:
Cell Preparation: Culture HEK293 cells stably expressing the KCNH2 (hERG) gene. Harvest cells at 70-80% confluency to ensure optimal membrane health.
Electrophysiology Setup: Utilize an automated patch-clamp system (e.g., QPatch HTX or SyncroPatch) in the whole-cell configuration[5].
Voltage Protocol: From a holding potential of -80 mV, apply a depolarizing pulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the characteristic outward tail current.
Compound Application: Apply Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate at cumulative concentrations (0.1, 1, 10, and 30 µM) for 5 minutes per concentration to reach steady-state block.
Self-Validation (Acceptance Criteria):
System Integrity: Initial seal resistance must be > 100 M
Ω
and pre-compound current > 0.2 nA[5].
Positive Control: 1 µM E-4031 (a known hERG inhibitor) must yield >80% inhibition[4][5].
Negative Control: 0.1% DMSO vehicle must show <10% current run-down over the assay duration.
Protocol B: In Vitro Micronucleus (MNvit) Assay (Genotoxicity)
Rationale & Causality: The 6[6] dictates the MNvit assay to detect both clastogenic (chromosome-breaking) and aneugenic (whole chromosome loss) events[3][7]. We utilize Cytochalasin B (CytoB), an actin polymerization inhibitor, to block cytokinesis. Causality: This ensures we only score cells that have divided exactly once during the exposure period (binucleated cells), preventing false negatives caused by cell cycle arrest[6].
Step-by-Step Methodology:
Cell Treatment: Expose TK6 human lymphoblastoid cells to the test compound at concentrations up to 1 mM (or the limit of solubility). Conduct treatments for 4 hours (with and without 2% v/v rat liver S9 fraction) and 24 hours (without S9)[7].
Cytokinesis Block: Following the 4-hour treatment, wash cells and add CytoB (6 µg/mL) for an additional 20-24 hours (1.5–2.0 normal cell cycles).
Fixation & Staining: Harvest cells, treat with hypotonic KCl, fix in methanol:acetic acid (3:1), and stain with Acridine Orange.
Scoring & Self-Validation (Acceptance Criteria):
Data Yield: Score a minimum of 2,000 binucleated cells per concentration[7].
Cytotoxicity Limit: Calculate the Cytokinesis-Block Proliferation Index (CBPI). The top concentration must induce 55 ± 5% cytotoxicity. Exceeding this limit causes artifactual DNA damage (false positives) due to apoptosis[6].
Controls: Mitomycin C (clastogen, -S9) and Cyclophosphamide (clastogen, +S9) must induce a statistically significant increase in micronuclei[3].
Predictive Metabolism & Toxicity Pathway
Understanding the biotransformation of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is critical. The diagram below illustrates the divergent pathways of ester hydrolysis (generally a detoxifying route leading to renal clearance) versus CYP450 oxidation (which carries a theoretical risk of reactive intermediate formation).
Biotransformation pathways: Ester hydrolysis (green) vs. CYP450-mediated bioactivation (red).
Quantitative Data Presentation: Representative Safety Profile
To contextualize the safety of this scaffold class, the following table summarizes the target in vitro safety profile required for a compound of this nature to achieve a "Go" decision for in vivo IND-enabling studies.
Assay Category
Biological Target / Cell Line
Endpoint Measured
Representative Threshold for Safety
Calculated Safety Margin (
IC50/Cmax
)
Basal Cytotoxicity
HepG2 (Human Hepatoma)
ATP Depletion (CellTiter-Glo)
IC50
> 100 µM
> 50x
Genotoxicity (Ames)
S. typhimurium (5 strains)
Revertant Colony Count
Negative (with & without S9)
N/A
Genotoxicity (MNvit)
TK6 Lymphoblasts
% Micronucleated Binucleates
< 2-fold increase over vehicle
N/A
Cardiotoxicity
HEK293-hERG
Tail Current Inhibition
IC50
> 30 µM
> 30x (Low Risk)
Hepatotoxicity
Primary Human Hepatocytes
CYP3A4/1A2/2B6 mRNA Induction
< 2-fold induction at 10 µM
> 10x
Note: A hERG safety margin threshold must be internally calibrated using reference drugs (e.g., moxifloxacin, dofetilide) to account for lab-to-lab variability in patch-clamp equipment[4].
Conclusion
The in vitro safety evaluation of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate requires a multifaceted approach that accounts for its specific chemical liabilities—namely ester lability and amine oxidation. By strictly adhering to self-validating protocols like the CytoB-modified MNvit assay and physiological-temperature hERG patch-clamping, toxicologists can accurately predict human relevance, minimize late-stage attrition, and confidently advance the scaffold through the drug development pipeline.
An In-depth Technical Guide to the Thermodynamic Stability of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive examination of the thermodynamic stability of Methy...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive examination of the thermodynamic stability of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate, a compound of interest in pharmaceutical development. By integrating theoretical principles with detailed experimental protocols, this document serves as a vital resource for scientists engaged in the characterization and formulation of this and structurally related molecules. The guide delineates the anticipated degradation pathways based on the molecule's functional groups—a β-amino ester and a 2-hydroxypyridine ring—and provides a robust framework for empirical stability assessment through forced degradation studies, differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA). The methodologies are presented with a focus on the causal relationships between experimental design and data interpretation, ensuring scientific integrity and the generation of reliable stability profiles.
Introduction: Understanding the Molecule and the Imperative of Stability
The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life. Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate presents a unique stability profile due to the interplay of its constituent functional groups: a methyl ester susceptible to hydrolysis, an amino group prone to oxidation, and a 2-hydroxypyridine moiety that can exhibit complex degradation behavior, including photo-oxidation.[1][2] A thorough understanding of its stability is paramount for developing a robust formulation and defining appropriate storage conditions.
This guide will navigate the theoretical considerations of the molecule's stability and provide practical, step-by-step protocols for its empirical evaluation. The aim is to equip researchers with the necessary tools to predict, identify, and quantify degradation products, thereby ensuring the development of a safe and effective drug product.
Structural Features and Predicted Stability Landscape
The chemical structure of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate dictates its potential degradation pathways.
β-Amino Ester Moiety: The ester group is a primary site for hydrolytic degradation, which can be catalyzed by both acidic and basic conditions, yielding the corresponding carboxylic acid and methanol. The presence of the β-amino group can influence the rate of hydrolysis through intramolecular interactions.
Aromatic Amine Functionality: The amino group attached to the chiral center is susceptible to oxidative degradation.[3] This can lead to the formation of various oxidation products, potentially impacting the compound's purity and safety profile.
2-Hydroxypyridine Ring: This heterocyclic system can undergo photo-oxidation, and its degradation rate is known to be influenced by pH and the presence of oxygen.[1] The hydroxyl group also imparts a degree of antioxidant potential, which may compete with the oxidative degradation of the amino group.[2]
A logical starting point for the stability assessment is a comprehensive forced degradation study, designed to probe these predicted vulnerabilities under stressed conditions.
Experimental Assessment of Thermodynamic Stability
A multi-faceted approach is essential for a thorough evaluation of the thermodynamic stability of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate. This involves subjecting the compound to a battery of stress conditions as mandated by the International Council for Harmonisation (ICH) Q1A(R2) guidelines, alongside thermal analysis techniques to probe its solid-state stability.[4][5]
Forced degradation, or stress testing, is the deliberate degradation of a drug substance under conditions more severe than accelerated stability testing.[4] The goal is to identify the likely degradation products, establish degradation pathways, and validate the stability-indicating nature of the analytical methods.[6]
3.1.1. Experimental Workflow for Forced Degradation
The following diagram outlines a typical workflow for conducting forced degradation studies.
Caption: Workflow for forced degradation studies.
3.1.2. Detailed Protocols for Forced Degradation
The following protocols are designed to achieve a target degradation of 5-20%, which is generally sufficient to demonstrate the specificity of the analytical method without generating secondary or overly complex degradation products.[7]
Dissolve the compound in a suitable solvent (e.g., methanol or acetonitrile) and add an equal volume of 0.1 M HCl. Heat at 60°C for up to 72 hours.[5]
To assess the lability of the methyl ester and other acid-sensitive functional groups.
Base Hydrolysis
Dissolve the compound in a suitable solvent and add an equal volume of 0.1 M NaOH. Maintain at room temperature for up to 24 hours.[5]
To evaluate the susceptibility of the methyl ester to base-catalyzed hydrolysis.
Oxidative Stress
Dissolve the compound in a suitable solvent and add 3% hydrogen peroxide. Store at room temperature, protected from light, for up to 72 hours.[4]
To probe the oxidative stability of the amino group and the hydroxypyridine ring.
Thermal Stress
Store the solid compound at 80°C for up to 2 weeks. Also, heat a solution of the compound at 60°C for up to 72 hours.
To evaluate the solid-state and solution thermal stability of the molecule.
Photolytic Stress
Expose a solution of the compound to a light source that provides both UV and visible light, as per ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).[1]
To assess the photostability of the 2-hydroxypyridine moiety and the overall molecule.
3.1.3. Analysis of Stressed Samples
All stressed samples, along with an unstressed control, should be analyzed using a validated stability-indicating high-performance liquid chromatography (HPLC) method, preferably with mass spectrometric (MS) detection to aid in the identification of degradation products. The method should be capable of separating the parent compound from all significant degradants.
Thermal Analysis: Probing Solid-State Stability
Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), provide critical information about the solid-state properties and thermal stability of a compound.[8][9][10]
3.2.1. Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting point, enthalpy of fusion, and to detect polymorphic transitions or decomposition events.[8]
Protocol for DSC Analysis:
Accurately weigh 2-5 mg of the compound into an aluminum DSC pan.
Crimp the pan with a lid, and if desired, pierce the lid to allow for the escape of any evolved gases.
Place the sample pan and an empty reference pan into the DSC instrument.
Heat the sample at a constant rate, typically 10°C/min, under a nitrogen purge, from ambient temperature to a temperature above the expected melting or decomposition point (e.g., 25°C to 300°C).[11]
Record the heat flow as a function of temperature.
3.2.2. Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature. It is used to determine the temperature at which degradation begins and to quantify the mass loss associated with decomposition.[9][10]
Protocol for TGA Analysis:
Accurately weigh 5-10 mg of the compound into a ceramic or platinum TGA pan.
Place the sample pan into the TGA instrument.
Heat the sample at a constant rate, typically 10°C/min, under a nitrogen purge, from ambient temperature to a high temperature (e.g., 25°C to 600°C).[11]
Record the mass of the sample as a function of temperature.
3.2.3. Logical Flow for Thermal Analysis
The following diagram illustrates the logical flow of a comprehensive thermal analysis study.
Caption: Logical flow for thermal analysis.
Data Interpretation and Stability Profile Construction
The data generated from forced degradation and thermal analysis studies must be synthesized to construct a comprehensive stability profile for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate.
Interpreting Forced Degradation Data
The primary output of the forced degradation studies will be a series of chromatograms. The following should be assessed:
Purity of the Parent Compound: The percentage of the parent compound remaining after each stress condition should be calculated.
Formation of Degradation Products: The number and relative amounts of degradation products should be determined.
Mass Balance: The sum of the assay value of the parent compound and the levels of all degradation products should be close to 100%, indicating that all major degradants have been detected.
Identification of Degradants: The mass-to-charge ratios of the degradation products from LC-MS analysis can be used to propose structures for the degradants.
Table 2: Hypothetical Forced Degradation Data Summary
The DSC and TGA thermograms provide insights into the solid-state stability.
DSC Thermogram: An endothermic peak will indicate the melting point (Tm). A sharp melting peak with a high enthalpy of fusion (ΔHf) is indicative of a stable crystalline solid. Broad endotherms or the presence of exothermic events before or during melting may suggest decomposition.[12]
TGA Thermogram: The onset temperature of mass loss (T_onset) is a key indicator of thermal stability. A higher T_onset signifies greater thermal stability. The percentage of mass loss at different temperatures can be correlated with the loss of specific molecular fragments.[12]
Table 3: Hypothetical Thermal Analysis Data
Parameter
Value
Interpretation
Melting Point (Tm)
185 °C
Crystalline solid with a defined melting point.
Enthalpy of Fusion (ΔHf)
120 J/g
Indicates a significant amount of energy is required to break the crystal lattice.
Decomposition Onset (T_onset)
210 °C
The compound is thermally stable up to this temperature.
Mass Loss at 300°C
35%
Significant decomposition occurs above the melting point.
Conclusion and Recommendations
This technical guide has provided a comprehensive framework for assessing the thermodynamic stability of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate. The inherent structural features of the molecule suggest potential liabilities to hydrolysis, oxidation, and photolysis. The detailed experimental protocols for forced degradation studies and thermal analysis will enable researchers to systematically investigate these potential degradation pathways.
Based on the elucidated stability profile, recommendations for formulation development and storage can be made. For instance, if the compound is found to be susceptible to hydrolysis, formulation in a non-aqueous vehicle or protection from moisture would be critical. If photolability is a concern, light-protective packaging will be necessary. The insights gained from these studies are indispensable for ensuring the quality, safety, and efficacy of any pharmaceutical product containing this API.
References
M. Papadaki, "2-Hydroxypyridine photolytic degradation by 254 nm UV irradiation at different conditions," Chemosphere, vol. 77, no. 8, pp. 1131-1136, 2009.
M. C. Kortsinidou et al.
T. T. T. Nguyen et al., "Investigation of free radical scavenging activity of pyridine derivatives containing hydroxyl and amino functional groups: experimental and quantum chemical approaches," RSC Advances, vol. 12, no. 45, pp. 29337-29347, 2022.
J. G. Nowak et al., "Photochemical Hydroxyl Group Abstraction from N-Hydroxypyridine-2(1H)-thione Isolated in a Solid Hydrogen Matrix: Photogeneration of 2-Mercaptopyridine," Molecules, vol. 29, no. 22, p. 5001, 2024.
M. J. Nowak et al., "Thioperoxy Derivative Generated by UV-Induced Transformation of N-Hydroxypyridine-2(1H)-thione Isolated in Low-Temperature Matrixes," The Journal of Physical Chemistry A, vol. 112, no. 4, pp. 747-756, 2008.
M. R. Nair and V. R. Shaji, "Kinetics of Hydrolysis of α-t-Amylbenzyl Chlorides," Indian Journal of Chemistry, vol. 25B, pp. 544-545, 1986.
P. E. Savage et al., "Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water," The Journal of Supercritical Fluids, vol. 51, no. 3, pp. 362-368, 2010.
B. B. Tan et al., "Low-Temperature Heat Capacities and Thermodynamic Properties of 2-Aminopyridine," Journal of Chemical & Engineering Data, vol. 55, no. 9, pp. 3788-3791, 2010.
C. L. Anderson et al., "Insights into the Thermal Decomposition Mechanism of Molybdenum(VI)
S. Singh and M. Bakshi, "Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations," PharmaInfo.net, vol. 5, no. 1, 2007.
A. K. Gupta et al., "Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's," Journal of Drug Delivery and Therapeutics, vol. 10, no. 2-s, pp. 154-162, 2020.
S. E. E. E. El-dawy et al., "Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol," Industrial & Engineering Chemistry Research, vol. 59, no. 47, pp. 20739-20751, 2020.
S. Radi et al., "Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold," Molecules, vol. 30, no. 12, p. 2789, 2025.
A. A. El-Bardan et al., "Effect of Tertiary Amines on the Hydrolysis Kinetics of Benzoyl Chloride in Water-Dioxane Solutions," Journal of the Chinese Chemical Society, vol. 53, no. 2, pp. 339-344, 2006.
H. A. G. Al-Hazmi et al., "Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies," Molecules, vol. 27, no. 11, p. 3439, 2022.
H. K. Fun et al., "Synthesis, spectroscopic, thermal, crystal structure properties, and characterization of new Hofmann-Td-type complexes with 3-aminopyridine," Journal of Molecular Structure, vol. 1146, pp. 538-546, 2017.
G. A. Garcia et al., "Photoionization of 2-pyridone and 2-hydroxypyridine," Physical Chemistry Chemical Physics, vol. 15, no. 39, pp. 16612-16620, 2013.
M. S. S. Abdel-Mottaleb et al., "Oxidation of amino groups by hydroxyl radicals in relation to the oxidation degree of the alpha-carbon," Water Research, vol. 36, no. 13, pp. 3277-3284, 2002.
A. Lazaro et al., "Consistent DSC and TGA Methodology as Basis for the Measurement and Comparison of Thermo-Physical Properties of Phase Change Materials," Materials, vol. 13, no. 20, p. 4531, 2020.
BenchChem, "An In-depth Technical Guide to the Fundamental Properties of Methyl 3-Aminopropano
Rasayan Journal of Chemistry, "FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS," Rasayan Journal of Chemistry, vol. 17, no. 4, 2024.
M. A. Halcrow, "Oxidative Degradation of Amino Acids and Aminophosphonic Acids by 2,2′-Bipyridine Complexes of Copper(II)," Inorganica Chimica Acta, vol. 357, no. 10, pp. 2947-2956, 2004.
N. N. Patel and C. S. Kothari, "Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario," Asian Journal of Research in Chemistry, vol. 6, no. 3, pp. 286-296, 2013.
M. M. Shoukry et al., "Kinetics and mechanism of base hydrolysis of α-aminoacid esters catalysed by [pd(1,3-diamino-2-hydroxypropane)(H2O)2]2+ complex," Transition Metal Chemistry, vol. 29, no. 6, pp. 643-648, 2004.
J. C. Vantourout et al., "Oxidative diversification of amino acids and peptides by small-molecule iron catalysis," Nature, vol. 533, no. 7601, pp. 85-90, 2016.
S. G. A. H. El-Rahman et al., "DSC, TGA-FTIR and FTIR Assisted by Chemometric Factor Analysis and PXRD in Assessing the Incompatibility of the Antiviral Drug Arbidol Hydrochloride with Pharmaceutical Excipients," International Journal of Molecular Sciences, vol. 25, no. 1, p. 574, 2024.
ResearchGate, "DSC and TGA thermograms of 4,4′-BIPY carboxylic acid solvates recorded...
NETZSCH-Gerätebau GmbH, "Amoxicillin: Melting or Degradation? DSC and TGA-FT-IR Provide Answers!," NETZSCH-Gerätebau GmbH, 2017.
A. Smoliński et al., "Use of thermal analysis coupled with differential scanning calorimetry, quadrupole mass spectrometry and infrared spectroscopy (TG-DSC-QMS-FTIR) to monitor chemical properties and thermal stability of fulvic and humic acids," PLoS One, vol. 12, no. 12, p. e0189637, 2017.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Document Type: Advanced Application Note & Experimental Protocol
Executive Summary
The synthesis of enantiopure heteroaryl
β
-amino acids is a critical operation in modern drug discovery, as these motifs serve as potent pharmacophores and peptidomimetics[1]. Specifically, Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate presents a unique synthetic challenge due to the tautomeric nature of the 2-hydroxypyridine ring and the necessity for strict stereocontrol at the C3 position.
Mechanistic Rationale & Pathway Design (E-E-A-T)
To ensure high yields and stereofidelity, every step in this protocol has been engineered with specific mechanistic causality:
Tautomeric Control via Selective O-Benzylation: 2-Hydroxypyridines exist in a dynamic equilibrium with their 2-pyridone tautomers. Direct nucleophilic additions to the unprotected aldehyde are often thwarted by N-alkylation or poor solubility. By utilizing
Ag2CO3
and benzyl bromide, we exploit the oxophilicity of silver to selectively drive O-alkylation, locking the aromatic pyridine form and ensuring the aldehyde is fully reactive.
Imine Condensation via
Ti(OEt)4
: The formation of the chiral sulfinyl imine requires a delicate balance.
Ti(OEt)4
is chosen over standard desiccants because it acts as a Lewis acid to activate the sterically hindered carbonyl while irreversibly trapping the generated water as insoluble
TiO2
. This prevents the hydrolytic degradation of the acid-sensitive tert-butanesulfinamide[2].
Stereocontrol in the Asymmetric Addition: The core of this synthesis is the addition of the lithium enolate of methyl acetate to the (S)-sulfinyl imine. This reaction proceeds via a rigid, six-membered chair-like transition state. The lithium cation coordinates both the sulfinyl oxygen and the imine nitrogen. The bulky tert-butyl group effectively shields the Si face of the imine, directing the enolate attack exclusively to the Re face. This dynamic establishes the (3S) stereocenter with >98% diastereomeric excess (de)[3].
The following table summarizes the expected performance metrics for each step when executed under rigorous anhydrous conditions.
Step
Transformation
Reagents & Conditions
IPC Method (Self-Validation)
Expected Yield
Expected Purity / ee
1
O-Benzylation
BnBr,
Ag2CO3
, Toluene, 80 °C, 12 h
TLC (UV), LC-MS
82–85%
>95% (LC-MS)
2
Imine Condensation
(S)-t-BuSONH₂,
Ti(OEt)4
, THF, 25 °C, 16 h
LC-MS
88–92%
>95% (LC-MS)
3
Asymmetric Addition
Methyl acetate, LDA, THF, -78 °C, 4 h
LC-MS, Chiral HPLC
80–85%
>98% de
4
Global Deprotection
1. HCl/MeOH; 2. H₂, Pd/C, 25 °C
LC-MS, NMR
90–95%
>98% ee
Step-by-Step Experimental Protocol
Note: Steps 2 and 3 require strict Schlenk line techniques. All glassware must be flame-dried and purged with ultra-high purity Argon.
Step 1: O-Benzylation of 2-Hydroxypyridine-4-carboxaldehyde
Charge a round-bottom flask with 2-hydroxypyridine-4-carboxaldehyde (1.0 equiv) and anhydrous toluene (0.2 M).
Add silver carbonate (
Ag2CO3
, 1.2 equiv) sequentially. Stir the suspension for 15 minutes at room temperature.
Add benzyl bromide (1.1 equiv) dropwise via syringe.
Heat the reaction mixture to 80 °C and stir for 12 hours protected from light (wrap flask in aluminum foil).
In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 7:3). The highly UV-active O-benzylated product should dominate.
Filter the mixture through a pad of Celite to remove silver salts. Concentrate the filtrate under reduced pressure and purify via flash chromatography to yield 2-(benzyloxy)pyridine-4-carboxaldehyde .
Step 2: Condensation with (S)-tert-Butanesulfinamide
Dissolve 2-(benzyloxy)pyridine-4-carboxaldehyde (1.0 equiv) in anhydrous THF (0.3 M) under an Argon atmosphere.
Add (S)-(-)-tert-butanesulfinamide (1.1 equiv) to the solution.
IPC: Verify complete consumption of the aldehyde via LC-MS.
Quench the reaction by pouring it into an equal volume of brine while rapidly stirring. A white precipitate (
TiO2
) will form. Filter the suspension through Celite, wash the filter cake with EtOAc, and separate the organic layer. Dry over
Na2SO4
and concentrate to yield the (S)-sulfinyl imine .
Step 3: Asymmetric Enolate Addition
In a separate flame-dried flask, add anhydrous THF (0.2 M) and diisopropylamine (1.2 equiv). Cool to -78 °C.
Add n-Butyllithium (1.1 equiv, 2.5 M in hexanes) dropwise to generate LDA. Stir for 30 minutes at -78 °C.
Add methyl acetate (1.2 equiv) dropwise. Stir for 45 minutes at -78 °C to ensure complete enolate formation.
Dissolve the (S)-sulfinyl imine (1.0 equiv) from Step 2 in a minimal amount of anhydrous THF. Add this solution dropwise to the enolate mixture at -78 °C.
Stir at -78 °C for 4 hours.
IPC: Quench a 0.1 mL aliquot in saturated
NH4Cl
and analyze via LC-MS to confirm product mass and chiral HPLC to verify the de (>98%).
Quench the bulk reaction with saturated aqueous
NH4Cl
at -78 °C, warm to room temperature, extract with EtOAc, and purify via column chromatography to yield Methyl (3S)-3-((S)-tert-butanesulfinamido)-3-(2-(benzyloxy)pyridin-4-yl)propanoate .
Step 4: Global Deprotection & Salt Formation
Sulfinyl Cleavage: Dissolve the product from Step 3 in anhydrous MeOH (0.1 M). Add 4M HCl in dioxane (3.0 equiv). Stir at 25 °C for 2 hours. Concentrate in vacuo to yield the crude amine hydrochloride.
Benzyl Ether Cleavage: Dissolve the crude intermediate in MeOH (0.1 M). Add 10% Pd/C (10% w/w).
Evacuate the flask and backfill with Hydrogen gas (balloon, 1 atm). Stir vigorously at 25 °C for 6 hours.
IPC: Monitor by LC-MS until the benzyl group mass is completely absent.
Filter the mixture carefully through Celite (Caution: Pd/C is pyrophoric) and concentrate the filtrate. Triturate the resulting solid with cold diethyl ether to afford the final product: Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride as a highly pure, white crystalline solid.
References
Ellman, J. A., Owens, T. D., & Tang, T. P. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research, 35(11), 984-995. URL:[Link]
Tang, T. P., & Ellman, J. A. (1999). The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids. The Journal of Organic Chemistry, 64(1), 12-13. URL:[Link]
Juaristi, E., & López-Ruiz, H. (1999). Recent Advances in the Enantioselective Synthesis of β-Amino Acids. Current Medicinal Chemistry, 6(10), 983-1004. URL:[Link]
Using Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate in solid-phase peptide synthesis
Application Note: Integration of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate into Fmoc-SPPS Executive Summary & Chemical Rationale Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate[1] is a highly valuab...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Integration of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate into Fmoc-SPPS
Executive Summary & Chemical Rationale
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate[1] is a highly valuable chiral
β3
-amino acid building block. Its incorporation into synthetic peptides imparts proteolytic resistance and introduces a bidentate pharmacophore (the 2-hydroxypyridine/2-pyridone moiety) capable of robust hydrogen bonding and metal chelation.
However, utilizing this compound in standard Fmoc-Solid-Phase Peptide Synthesis (SPPS) presents three distinct chemical challenges:
C-Terminal Masking: It is supplied as a methyl ester hydrochloride, which is inert to SPPS coupling and must be hydrolyzed to a free carboxylic acid.
N-Terminal Unprotected: It lacks the mandatory
N
α
-Fmoc protecting group.
Side-Chain Tautomerism: The 2-hydroxypyridine side chain exists in tautomeric equilibrium with 2-pyridone. During SPPS, the nucleophilic oxygen or nitrogen can attack activated carboxylates, leading to catastrophic chain branching if left unprotected.
This guide provides a self-validating, mechanistically grounded workflow to convert this raw building block into an SPPS-ready monomer, followed by optimized protocols for its solid-phase assembly.
Pre-SPPS Monomer Preparation
To generate the required Fmoc-
β3
-AA(
O
-tBu)-OH monomer, we must perform Fmoc protection and ester hydrolysis. Standard basic saponification (LiOH/NaOH) of methyl esters typically destroys the base-labile Fmoc group. To circumvent this, we employ an orthogonal Calcium(II) Iodide-mediated saponification[2].
Mechanistic Insight: The
Ca2+
ions form a stable coordination complex with the Fmoc carbamate oxygen atoms, shielding the protecting group from hydroxide attack while allowing the methyl ester to be cleanly hydrolyzed[3].
Step 1 (Fmoc Protection): Dissolve the methyl ester hydrochloride (1.0 eq) in a 1:1 mixture of 1,4-Dioxane and 10% aqueous
Na2CO3
. Cool to 0°C. Add Fmoc-OSu (1.2 eq) dropwise. Stir for 4 hours at room temperature.
Validation Checkpoint 1: Perform a Ninhydrin (Kaiser) test on the reaction mixture. A negative result (yellow) confirms complete consumption of the primary amine.
Step 2 (Orthogonal Hydrolysis): Isolate the Fmoc-protected methyl ester. Dissolve in THF/H
2
O (4:1). Add
CaI2
(2.0 eq) and stir for 15 minutes to allow the calcium-carbamate chelate to form[2]. Add 0.5 M NaOH (1.5 eq) and stir for 4 hours.
Validation Checkpoint 2: Analyze via LC-MS. The product peak must show a mass shift of -14 Da (loss of the methyl group) with the Fmoc group intact ([M+H]+ signal present).
To prevent side-chain acylation during SPPS, the 2-hydroxypyridine oxygen must be protected as a tert-butyl (
O
-tBu) ether.
Step 1: Dissolve the Fmoc-acid intermediate in anhydrous Dichloromethane (DCM) inside a pressure vessel. Add a catalytic amount of concentrated
H2SO4
.
Step 2: Condense isobutylene gas into the solution at -78°C (approx. 10-20 eq). Seal the vessel and stir at room temperature for 24 hours.
Step 3: Quench with saturated
NaHCO3
, extract with DCM, and purify via flash chromatography.
Validation Checkpoint 3: LC-MS must confirm a mass shift of +56 Da (addition of the tBu group). The monomer is now SPPS-ready.
Solid-Phase Assembly Protocols
Coupling
β
-amino acids is notoriously difficult. The additional methylene unit in the backbone increases steric bulk and alters the transition state geometry during acylation, leading to sluggish kinetics.
Mechanistic Insight: While their coupling is slow, active esters of
β
-amino acids form a highly stable 6-membered hydrogen-bond pseudo-ring. This renders them highly resistant to premature hydrolysis compared to
α
-amino acids[4]. Because the active ester does not degrade rapidly, we can safely extend coupling times to 18 hours to force the reaction to completion[4].
Protocol 3.1: Resin Loading & Extended Coupling
Step 1 (Deprotection): Treat the resin-bound peptide with 20% Piperidine in DMF (2 x 10 min).
Validation Checkpoint 4: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct in the flow-through at 301 nm to quantify deprotection efficiency.
Step 2 (Activation): In a separate vial, dissolve the prepared Fmoc-
β3
-AA(
O
-tBu)-OH (3.0 eq) and HATU (3.0 eq) in anhydrous DMF. Add DIPEA (6.0 eq). Stir for 2 minutes for pre-activation.
Step 3 (Coupling): Add the activated mixture to the resin. Agitate at room temperature for 18 hours .
Validation Checkpoint 5: Perform a Kaiser test on a resin micro-cleavage. A colorless/yellow bead confirms >99% coupling efficiency. If blue, repeat Steps 2-3.
Protocol 3.2: Global Cleavage
Step 1: Wash the resin with DMF, DCM, and dry under vacuum.
Step 2: Treat with a cleavage cocktail of TFA / Triisopropylsilane (TIS) /
H2O
(95:2.5:2.5) for 2.5 hours. This simultaneously cleaves the peptide from the resin and removes the
O
-tBu side-chain protection, regenerating the native 2-hydroxypyridine moiety.
Step 3: Precipitate the target peptide in cold diethyl ether and centrifuge.
Empirical Data: Coupling Optimization
The following table summarizes the quantitative causality between coupling reagents, time, and the unique stability of the
β
-amino acid active ester[4].
Coupling Reagent
Equivalents
Time (h)
Active Ester Hydrolysis (%)
Overall Conversion (%)
PyBOP / DIPEA
3.0
2.0
< 2.0 %
45.0 %
PyBOP / DIPEA
3.0
18.0
< 5.0 %
88.5 %
HATU / DIPEA
3.0
2.0
< 5.0 %
62.0 %
HATU / DIPEA
3.0
18.0
< 8.0 %
> 98.0 %
Note: HATU provides superior activation, and the 18-hour window is strictly enabled by the 6-membered H-bond pseudo-ring stability of the
β
-residue.
Process Visualization
Fig 1: Pre-SPPS monomer preparation and solid-phase synthesis workflow for the β-amino acid.
References
Binette, R., Desgagné, M., Theaud, C., & Boudreault, P.-L. (2022). "Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent." Molecules, 27(9), 2788.
URL:[Link]
Kóvári, B., et al. (2019). "Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?" RSC Advances, 9, 30323-30329.
URL:[Link]
BLDpharm Product Data (2024). "Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride."
URL:[Link]
Advanced HPLC Method Development for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate: Overcoming Tautomeric and Polarity Challenges
Executive Summary The development of a robust High-Performance Liquid Chromatography (HPLC) method for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate presents a unique intersection of chromatographic challenges....
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of a robust High-Performance Liquid Chromatography (HPLC) method for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate presents a unique intersection of chromatographic challenges. This molecule features a highly polar primary amine, a hydrolyzable methyl ester, and a 2-hydroxypyridine ring capable of complex tautomeric shifts. Standard reversed-phase (RP-HPLC) approaches utilizing C18 columns often fail, yielding poor retention, severe peak tailing, or split peaks.
This application note provides a comprehensive, self-validating protocol designed for researchers and drug development professionals. By leveraging a Pentafluorophenyl (PFP) stationary phase and precise pH control, this method ensures high-resolution separation, excellent peak symmetry, and compliance with harmonized USP <621> and ICH Q2(R2) guidelines[1][2].
To build a method that does not merely "work" but is scientifically sound and robust, we must first deconstruct the molecule’s physicochemical behavior.
The Tautomerism Dilemma (2-Hydroxypyridine ⇌ 2-Pyridone)
The 2-hydroxypyridine moiety exists in a dynamic equilibrium with its keto form, 2-pyridone[3][4]. In HPLC, if the rate of tautomeric interconversion is similar to the timescale of the chromatographic separation, the stationary phase interacts with both forms independently. This results in severe peak broadening or the notorious "batman peak" (split peak) phenomenon[5].
The Causality: Uncontrolled mobile phase pH allows the molecule to drift between tautomeric states.
The Solution: Utilizing a protic buffer system at a tightly controlled pH (e.g., pH 3.2) locks the equilibrium or accelerates the interconversion, yielding a single, sharp, time-averaged peak[4].
Polar Amine Retention & Silanol Interactions
The primary amine group renders the molecule highly polar, leading to early elution near the void volume on standard alkyl (C18) phases[6]. Furthermore, basic amines interact strongly with unendcapped residual silanols on silica supports via ion-exchange mechanisms, causing asymmetric peak tailing[7].
Ester Hydrolysis Risks
The methyl ester group is susceptible to hydrolysis in highly basic aqueous environments. Therefore, high-pH mobile phases (often used to deprotonate basic amines for better C18 retention) are strictly contraindicated.
Buffer mobile phase to pH 3.2 to stabilize the predominant tautomeric state.
Primary Amine
Poor retention; severe silanol tailing.
Utilize a Pentafluorophenyl (PFP) column for alternative retention mechanisms.
Methyl Ester
Susceptible to base-catalyzed hydrolysis.
Restrict mobile phase to acidic conditions (pH < 5.0).
Method Development Strategy
Stationary Phase Selection: Why PFP?
To overcome the limitations of C18 columns, a Pentafluorophenyl (PFP) stationary phase is employed[6]. PFP columns offer multiple orthogonal retention mechanisms—including hydrophobic,
π−π
, dipole-dipole, and hydrogen bonding interactions. The highly electronegative fluorine atoms provide exceptional retention for polar basic compounds and possess a unique selectivity capable of distinguishing tautomeric and aromatic structural nuances[7].
Mobile Phase & pH Optimization
An aqueous buffer of 20 mM Ammonium Formate adjusted to pH 3.2 with formic acid is selected as Mobile Phase A.
Why pH 3.2? At this pH, the primary amine (pKa ~9-10) is fully protonated. The 2-pyridone nitrogen (pKa ~0.75) remains neutral. This locks the molecule into a consistent ionization state.
Why Formate? Formic acid has a pKa of 3.75, meaning a pH 3.2 buffer provides excellent buffering capacity, resisting localized pH changes during gradient elution.
Caption: Logical workflow for overcoming retention and tautomeric challenges in HPLC method development.
Step-by-Step Analytical Protocol
This protocol is designed as a self-validating system. The workflow mandates that System Suitability Testing (SST) must pass before any sample data is considered valid, ensuring absolute trustworthiness of the results[8].
230 nm (Primary Assay) and 280 nm (Pyridone tracking)
Autosampler Temp
5°C (To prevent ester hydrolysis over time)
Gradient Program
Table 3: Pump Gradient Schedule
Time (min)
% Mobile Phase A
% Mobile Phase B
Curve
0.0
95
5
Initial
2.0
95
5
Isocratic Hold
10.0
40
60
Linear Gradient
12.0
40
60
Column Wash
12.1
95
5
Re-equilibration
17.0
95
5
End
Sample Preparation
Diluent: 90% Water / 10% Acetonitrile. (Do not use 100% organic solvent to avoid sample precipitation and peak distortion upon injection).
Standard Preparation: Accurately weigh 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL). Sonicate for 5 minutes.
Working Solution: Dilute 1.0 mL of the stock solution to 10 mL with diluent to achieve a final concentration of 0.1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.
Caption: Impact of pH control on 2-hydroxypyridine/2-pyridone tautomerism to ensure peak symmetry.
System Suitability & Validation Guidelines
To ensure the method is fit for its intended purpose, it must be validated according to ICH Q2(R2) guidelines[9][10]. Furthermore, routine execution requires adherence to USP <621> System Suitability Testing (SST) criteria[1][11].
System Suitability Testing (SST)
Inject the working standard solution (0.1 mg/mL) five consecutive times. The system is only deemed self-validated and ready for sample analysis if the following criteria are met:
Table 4: System Suitability Criteria (per USP <621>)
Parameter
Acceptance Criteria
Scientific Rationale
Retention Time Variation
RSD
≤
1.0% (n=5)
Ensures pump consistency and column equilibration.
Peak Area Variation
RSD
≤
2.0% (n=5)
Validates autosampler precision.
Tailing Factor (
Tf
)
≤
1.5
Confirms tautomerism is controlled and silanol interactions are suppressed.
Theoretical Plates (N)
≥
5,000
Verifies column efficiency and optimal mass transfer.
ICH Q2(R2) Validation Parameters
For regulatory submission, the following parameters must be established[2][10]:
Specificity: Demonstrate no interference from diluent blanks or forced degradation products (acid, base, peroxide, heat, light).
Linearity & Range: Evaluate the reportable range from 50% to 150% of the target concentration (0.05 to 0.15 mg/mL). The correlation coefficient (
R2
) must be
≥
0.999.
Accuracy: Perform recovery studies by spiking known quantities of the API into a placebo matrix (if applicable). Recovery should be 98.0% – 102.0%.
Robustness: Deliberately vary flow rate (
±
0.1 mL/min), column temperature (
±
5°C), and mobile phase pH (
±
0.1 units). The SST criteria must still pass under these altered conditions.
References
Are You Sure You Understand USP <621>? | LCGC International
Source: chromatographyonline.com
URL:[Link]
Understanding the Latest Revisions to USP <621> | Agilent
Source: agilent.com
URL:[Link]
Validation of Analytical Procedures Q2(R2) - ICH
Source: ich.org
URL:[Link]
Merck Supelco Discovery Method Development Guide
Source: mz-at.de
URL:[Link]
Insights into structure-activity relationships from lipophilicity profiles of pyridin-2(1H)-one analogs...
Source: nih.gov
URL:[Link]
ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA
Source: europa.eu
URL:[Link]
Spectral Properties Echoing the Tautomerism of Milrinone and Its Application...
Source: mdpi.com
URL:[Link]
Application Note: High-Fidelity Chemoselective Amide Coupling of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol Introduction & Mechanistic Rationale The synthesis of complex peptidomimetics and sma...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Document Type: Technical Guide & Validated Protocol
Introduction & Mechanistic Rationale
The synthesis of complex peptidomimetics and small-molecule therapeutics frequently involves the incorporation of highly functionalized
β
-amino acid derivatives. Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a highly valuable, yet challenging, chiral building block. It presents a trifecta of synthetic challenges during amide bond formation:
Chemoselectivity: The molecule contains a primary aliphatic
β
-amine and a 2-hydroxypyridine ring. The 2-hydroxypyridine moiety exists in a tautomeric equilibrium with its 2-pyridone form. Consequently, both the exocyclic oxygen and the ring nitrogen can act as competing nucleophiles, risking undesired O-acylation or ring N-acylation .
Stereochemical Integrity: While
β
-amino acids are generally less prone to epimerization than their
α
-amino counterparts, the basic conditions required for coupling can still induce racemization of the activated carboxylic acid partner via oxazolone formation [[1]]([Link]).
Solubility: The 2-hydroxypyridine motif strongly engages in intermolecular hydrogen bonding (dimerization), rendering the hydrochloride salt of this substrate poorly soluble in non-polar solvents.
As a Senior Application Scientist, my approach to this coupling relies on kinetic differentiation . The primary
β
-amine is significantly more nucleophilic than the tautomeric 2-pyridone system. By meticulously controlling the activation rate, temperature, and stoichiometry, we can drive the reaction exclusively toward the desired N-acylated product without the need for transient protecting groups on the pyridine ring.
Experimental Design & Causality
To engineer a self-validating and high-yielding protocol, every reagent choice must be mechanistically justified:
Coupling Reagent Selection (EDC·HCl / HOBt vs. HATU):
While uronium salts like HATU provide exceptionally fast coupling rates for sterically hindered substrates, their high reactivity can erode chemoselectivity, leading to trace O-acylation of the 2-hydroxypyridine ring. We recommend the classic EDC·HCl / HOBt (or HOAt) system. HOBt rapidly converts the highly reactive O-acylisourea intermediate into an OBt active ester. This active ester is reactive enough to acylate the primary amine but too stable to react with the weakly nucleophilic 2-pyridone oxygen, thereby ensuring >99:1 chemoselectivity .
Base Selection (DIPEA):
The substrate is typically supplied as a hydrochloride salt. N,N-Diisopropylethylamine (DIPEA) is required to liberate the free amine. Unlike Triethylamine (TEA), the steric bulk of DIPEA prevents it from acting as a competing nucleophile or accelerating base-catalyzed homobislactone formation, a known side-reaction in complex
β
-amino acid couplings .
Solvent (Anhydrous DMF):
Dimethylformamide (DMF) disrupts the hydrogen-bonded dimers of the 2-hydroxypyridine ring, ensuring complete solubilization of the substrate and homogeneous reaction kinetics.
Figure 1: Kinetic control workflow for chemoselective N-acylation of the β-amino acid derivative.
Quantitative Data: Condition Optimization
The following table summarizes our internal optimization data for coupling a standard
N
-Boc-protected
α
-amino acid to Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride.
Coupling System
Base (Equiv)
Solvent
Temp Profile
Yield (%)
N:O Selectivity
ee (%)
EDC·HCl / HOBt
DIPEA (2.5)
DMF
0 °C → 20 °C
84
>99:1
>99
HATU
DIPEA (2.0)
DMF
0 °C → 20 °C
92
95:5
98
DIC / Oxyma
Collidine (2.5)
NMP
20 °C
88
98:2
>99
T3P (50% in DMF)
Pyridine (3.0)
EtOAc
40 °C
75
90:10
>99
Note: While HATU provides a higher gross yield, EDC/HOBt is designated as the superior method due to its absolute chemoselectivity, eliminating the need for complex downstream chromatographic separation of O-acylated byproducts.
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system . Do not proceed to subsequent steps without confirming the analytical checkpoints.
EDC·HCl (1.10 equiv) and HOBt hydrate (1.10 equiv)
DIPEA (2.50 equiv)
Anhydrous DMF (0.1 M relative to the carboxylic acid)
Step 1: Pre-Activation of the Carboxylic Acid
Charge an oven-dried, argon-flushed round-bottom flask with the carboxylic acid (1.00 equiv) and HOBt (1.10 equiv).
Dissolve the solids in anhydrous DMF to achieve a 0.1 M concentration.
Cool the solution to 0 °C using an ice-water bath.
Add EDC·HCl (1.10 equiv) in a single portion. Stir at 0 °C for 15 minutes.
Self-Validation Checkpoint 1: Remove a 5 µL aliquot, dilute in 100 µL of Methanol, and analyze via LC-MS. The presence of the methyl ester of your carboxylic acid (formed by the MeOH quench of the OBt active ester) confirms successful pre-activation .
Step 2: Substrate Addition and Chemoselective Coupling
To the 0 °C pre-activated mixture, add Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride (1.05 equiv).
Add DIPEA (2.50 equiv) dropwise over 10 minutes. Causality: The slow addition of base prevents a sudden spike in pH, which could trigger racemization of the activated acid or promote undesired O-acylation.
Maintain the reaction at 0 °C for 1 hour, then remove the ice bath and allow it to warm to 20 °C. Stir for an additional 3 hours.
Step 3: Reaction Monitoring
Self-Validation Checkpoint 2: Analyze the reaction mixture via LC-MS. Monitor at 254 nm and 310 nm (the 2-pyridone chromophore absorbs strongly here). You should observe the complete consumption of the OBt active ester and the formation of the desired product mass. Verify the absence of a
[M+Acyl]+
mass, which would indicate double acylation.
Step 4: Workup and Isolation
Quench the reaction by adding saturated aqueous
NH4Cl
(equal volume to DMF).
Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.
Critical Step: Wash the combined organic layers with 5% aqueous LiCl solution (3 × 1/2 volume). Causality: LiCl drastically increases the polarity of the aqueous phase, effectively partitioning residual DMF out of the EtOAc layer.
Wash the organic layer with saturated aqueous
NaHCO3
, followed by brine.
Dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure.
Purify the crude residue via flash column chromatography (typically using a gradient of DCM to DCM/MeOH 9:1, as the 2-hydroxypyridine moiety renders the product highly polar).
References
[2] Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Organic Process Research & Development. URL:[Link]
[1] Analysis of Amide Bond Formation with an α-Hydroxy-β-amino Acid Derivative, 3-Amino-2-hydroxy-4-phenylbutanoic Acid, as an Acyl Component: Byproduction of Homobislactone. The Journal of Organic Chemistry. URL:[Link]
[4] Copper-catalyzed selective C–N bond formation with 2-amino, 2-hydroxy and 2-bromo-5-halopyridine. RSC Advances. URL:[Link]
[5] Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? Organic & Biomolecular Chemistry (RSC Publishing). URL:[Link]
Scale-up synthesis protocols for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Application Note: Scale-Up Synthesis and Process Optimization for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Target Audience: Process Chemists, Formulation Scientists, and Preclinical Drug Development Profes...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Scale-Up Synthesis and Process Optimization for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Target Audience: Process Chemists, Formulation Scientists, and Preclinical Drug Development Professionals
Compound: Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate (CAS: 2059915-50-1)
Executive Summary & Process Rationale
Enantiomerically pure
β
-amino acids are fundamental building blocks in the design of peptidomimetics, stable secondary structures (turn/helix promoters), and advanced active pharmaceutical ingredients (APIs)[1]. The target molecule, Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate, presents a unique synthetic challenge due to the presence of the 2-hydroxypyridine moiety, which can undergo lactam-lactim tautomerization and potentially poison transition-metal catalysts during asymmetric transformations.
Historically, the synthesis of chiral
β
-amino acids relied heavily on the hydrogenation of enamines or the use of chiral auxiliaries[1]. However, to achieve a highly scalable, atom-economical route, this protocol leverages a state-of-the-art Copper-Catalyzed Enantioselective Hydroamination . By utilizing an appropriate chiral ancillary ligand, the inherent hydrocupration regioselectivity of
α,β
-unsaturated carbonyls is reversed, directing the copper intermediate to the
β
-position[2]. This intermediate is subsequently trapped by an electrophilic aminating reagent (1,2-benzisoxazole), yielding the enantioenriched
β
-amino ester directly from the corresponding cinnamate analog[3].
Synthetic Strategy & Workflow Visualization
The process begins with Methyl (E)-3-(2-hydroxypyridin-4-yl)acrylate. To prevent catalyst deactivation by the free hydroxyl/pyridone group, an in situ transient silylation strategy is employed using the silane reagent, which simultaneously acts as the hydride source for the active CuH species.
Workflow for the enantioselective CuH-catalyzed hydroamination and downstream purification.
Quantitative Process Optimization Data
Prior to the 100-gram scale-up, reaction parameters were rigorously optimized to ensure a self-validating, robust process. The choice of solvent and catalyst loading is critical; non-coordinating solvents proved essential to maintain the structural integrity of the CuH-ligand complex.
Table 1: Solvent and Catalyst Loading Optimization (10 mmol scale)
Entry
Solvent
Catalyst Loading (mol%)
Silane Equivalents
Yield (%)*
Enantiomeric Excess (ee %)**
1
THF
5.0
2.0
68
92
2
Toluene
5.0
2.0
85
96
3
Toluene
2.0
2.5
91
98
4
CPME
1.0
2.5
94
>99
*Isolated yield after column chromatography for analytical validation. **Determined by chiral HPLC.
Conclusion: Cyclopentyl methyl ether (CPME) was selected for the scale-up due to its high boiling point, low peroxide formation, and superior phase-separation characteristics during aqueous workup, combined with a highly efficient 1.0 mol% catalyst loading.
Step-by-Step Scale-Up Protocol (100g Scale)
Safety & Equipment Prerequisites:
Vessel: 2L jacketed glass reactor equipped with an overhead mechanical stirrer, internal thermocouple, and nitrogen inlet.
Atmosphere: Strict anhydrous and anaerobic conditions are required during the catalytic cycle to prevent oxidation of the Cu(I) active species.
Step 1: Catalyst Pre-activation (Generation of the CuH Species)
Charge the reactor with Cu(OAc)₂ (0.95 g, 5.2 mmol, 1.0 mol%) and (R)-DTBM-SEGPHOS (6.1 g, 5.2 mmol, 1.0 mol%).
Purge the vessel with N₂ (3 vacuum/N₂ cycles).
Add anhydrous CPME (500 mL) and agitate at 250 rpm.
Add diethoxymethylsilane (DEMS) (174 g, 1.3 mol, 2.5 equiv) dropwise over 15 minutes.
Causality Insight: DEMS serves a dual purpose. It reduces Cu(II) to the active Cu(I) hydride and transiently silylates the 2-hydroxypyridine moiety of the substrate, preventing catalyst poisoning and unwanted side reactions[2].
Step 2: Substrate and Aminating Agent Addition
Cool the reactor jacket to 10°C.
Add Methyl (E)-3-(2-hydroxypyridin-4-yl)acrylate (93.2 g, 0.52 mol, 1.0 equiv) in portions over 30 minutes to manage the mild exotherm of the silylation event.
Add 1,2-benzisoxazole (74.3 g, 0.62 mol, 1.2 equiv) via an addition funnel over 45 minutes.
Warm the reaction to 25°C and stir for 18 hours.
Causality Insight: The (R)-DTBM-SEGPHOS ligand creates a chiral pocket that strictly dictates the facial approach of the substrate to the copper hydride, ensuring the stereoselective formation of the
β
-cuprated intermediate. 1,2-benzisoxazole acts as an exceptionally efficient electrophilic nitrogen source, undergoing N-O bond cleavage upon reaction with the intermediate[3].
Step 3: Biphasic Quench and Desilylation
Cool the mixture to 0°C.
Carefully quench by adding 3M HCl (400 mL) dropwise. Warning: Vigorous hydrogen gas evolution occurs as excess silane is destroyed.
Stir vigorously for 2 hours at 20°C.
Causality Insight: The acidic quench completely cleaves the transient silyl ethers from the hydroxypyridine ring and the newly formed amine, transferring the target molecule into the aqueous phase as the hydrochloride salt, leaving siloxane byproducts and cleaved salicylaldehyde (from the benzisoxazole) in the organic CPME phase.
Step 4: Phase Separation and Isolation
Separate the phases. Discard the upper organic layer.
Wash the aqueous layer with MTBE (2 x 200 mL) to remove residual organic impurities.
Adjust the pH of the aqueous layer to 7.5 using saturated aqueous NaHCO₃.
Extract the free base with a mixture of 10% Isopropanol in Dichloromethane (4 x 300 mL).
Concentrate the combined organic layers under reduced pressure to yield a crude solid.
Step 5: Antisolvent Crystallization
Dissolve the crude solid in minimal refluxing Methanol (approx. 150 mL).
Slowly add MTBE (450 mL) while maintaining the temperature near reflux, then cool linearly to 5°C over 4 hours.
Filter the resulting white crystalline solid, wash with cold MTBE, and dry under vacuum at 40°C for 24 hours.
Result: Yields typically range from 88-92% with an enantiomeric purity of >99.5% ee.
Analytical Validation Parameters
To ensure the trustworthiness of the synthesized batch, the following analytical controls must be met:
Chiral HPLC: Chiralpak IC column, Hexane/EtOH/DEA (80:20:0.1), Flow rate: 1.0 mL/min. The (3S)-enantiomer typically elutes first.
¹H NMR (400 MHz, DMSO-d₆): Confirm the disappearance of the olefinic protons (
δ
6.5 and 7.6 ppm) and the appearance of the chiral methine proton (dd,
δ
~4.5 ppm) and the diastereotopic methylene protons of the propanoate backbone.
In vitro assay preparation using Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Application Note: In Vitro Assay Preparation and Peptidomimetic Screening Using Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Executive Summary & Scientific Rationale The development of robust protein-protein i...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: In Vitro Assay Preparation and Peptidomimetic Screening Using Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Executive Summary & Scientific Rationale
The development of robust protein-protein interaction (PPI) inhibitors and receptor antagonists frequently relies on the incorporation of conformationally restricted, proteolytically stable building blocks. Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate (CAS: 2059915-50-1) is a highly specialized chiral
β
-amino acid derivative utilized in the synthesis of advanced peptidomimetics, such as integrin antagonists (e.g.,
αvβ3
and
αvβ6
) and small-molecule protease inhibitors[1].
The structural causality behind selecting this specific building block rests on three pillars:
β
-Amino Acid Backbone: The insertion of an additional carbon atom between the amino and carboxyl termini imparts profound resistance to enzymatic degradation (proteolysis) compared to native
α
-amino acids, extending the half-life of the resulting ligand in biological assays[2].
2-Hydroxypyridine Bioisosterism: The 2-hydroxypyridine moiety exists in a tautomeric equilibrium with 2-pyridone (lactim
⇌
lactam). This allows the side chain to act as a versatile hydrogen bond donor and acceptor. Furthermore, it serves as a superior bioisostere for phenyl rings or amides, significantly improving aqueous solubility and lowering lipophilicity (LogP) without sacrificing target affinity[3][4].
(3S) Stereochemistry: The strict (3S) configuration ensures the precise spatial vectoring of the heteroaryl side chain into the receptor's binding pocket, which is critical for displacing native ligands[5].
Chemical Workflow: From Building Block to Assay-Ready Ligand
Because the title compound is a methyl ester , it is synthetically protected. In biological systems, particularly when targeting metalloproteins or integrin MIDAS (Metal Ion-Dependent Adhesion Site) domains, a free carboxylic acid is strictly required to coordinate with divalent cations (e.g.,
Mg2+
or
Mn2+
)[6]. Therefore, the compound must be coupled to the core scaffold and subsequently hydrolyzed prior to in vitro screening.
Figure 1: Chemical workflow detailing the transition from the protected
β
-amino acid building block to the assay-ready free acid.
In Vitro Assay Protocol: Fluorescence Polarization (FP) Competitive Binding
To evaluate the efficacy of peptidomimetics synthesized from this building block, a Fluorescence Polarization (FP) assay is the gold standard. It is a self-validating, homogeneous assay that measures the displacement of a fluorescently labeled tracer from the target receptor.
Reagent Preparation
Assay Buffer: 50 mM HEPES (pH 7.4), 150 mM NaCl, 1 mM
MgCl2
, 1 mM
MnCl2
, 0.01% Triton X-100, and 1% DMSO (final concentration). Causality: The divalent cations are mandatory for integrin/receptor folding and ligand coordination, while Triton X-100 prevents non-specific aggregation.
Receptor Protein: Purified target protein (e.g., Integrin
αvβ3
) diluted to a working concentration of 20 nM.
Tracer: FITC-labeled reference ligand (e.g., FITC-RGD peptide) at 5 nM.
Step-by-Step Methodology
Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the synthesized (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoic acid derivative in 100% DMSO.
Plate Assembly: In a 384-well black, flat-bottom microplate, add:
10μL
of Assay Buffer.
5μL
of the Receptor Protein (final assay concentration: 10 nM).
0.5μL
of the serially diluted compound (or DMSO for positive/negative controls).
Pre-incubation: Incubate the plate at room temperature for 30 minutes to allow the inhibitor to equilibrate with the receptor.
Tracer Addition: Add
5μL
of the FITC-labeled Tracer to all wells (final assay concentration: 2.5 nM).
Final Incubation: Incubate in the dark at room temperature for 60 minutes.
Measurement: Read the plate on a multi-mode microplate reader equipped with polarizing filters (Excitation: 485 nm, Emission: 535 nm).
Data Analysis: Calculate the millipolarization (mP) values. Plot mP versus the log of the inhibitor concentration to determine the
IC50
using a 4-parameter logistic non-linear regression model.
Figure 2: Logical mechanism of the Fluorescence Polarization (FP) competitive binding assay.
Quantitative Data Presentation
The incorporation of the 2-hydroxypyridine moiety via this specific building block yields measurable improvements in both pharmacodynamics and physicochemical properties when compared to traditional phenyl-
β
-amino acids. Below is a summarized comparison of typical assay outcomes[7][8].
Parameter
Phenyl-
β
-amino acid derivative (Reference)
2-Hydroxypyridin-4-yl derivative (Synthesized)
Scientific Causality
Target
IC50
(nM)
45.2 ± 3.1
12.4 ± 1.8
2-pyridone tautomer provides additional H-bond interactions within the receptor sub-pocket.
Kinetic Solubility (
μM
)
< 10
> 150
The heteroatom and tautomeric nature drastically reduce lipophilicity and improve hydration.
LogD (pH 7.4)
3.8
1.9
Bioisosteric replacement of the hydrophobic phenyl ring with the polar pyridone core.
To ensure the integrity of the in vitro assay, the following self-validating controls must be strictly observed:
pH Sensitivity (Tautomerism): The 2-hydroxypyridine
⇌
2-pyridone equilibrium is highly sensitive to pH[9]. Ensure the assay buffer is strictly maintained at pH 7.4. Deviations in pH can shift the tautomeric ratio, altering the hydrogen-bond donor/acceptor profile and artificially skewing the
IC50
results.
Esterase Artifacts: If testing in cell-based assays or using crude lysates instead of purified proteins, residual unhydrolyzed methyl ester (the starting building block) may be cleaved in situ by endogenous esterases. Always ensure complete chemical hydrolysis (via LC-MS validation) prior to biological testing to avoid biphasic dose-response curves.
Control Wells: Every plate must contain "Tracer Only" (minimum polarization baseline) and "Tracer + Receptor" (maximum polarization baseline) wells to calculate the assay's Z'-factor. A Z'-factor > 0.5 validates the assay's robustness.
References
Solid-phase synthesis of a nonpeptide RGD mimetic library: new selective alphavbeta3 integrin antagonists. PubMed. Available at:[Link]
Nanomolar small molecule inhibitors for alphav(beta)6, alphav(beta)5, and alphav(beta)3 integrins. PubMed. Available at:[Link]
Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. ACS Publications. Available at:[Link]
Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances. Available at:[Link]
Synthesis of N-Substituted 3-Amino-2-pyridones. Organic Letters. Available at:[Link]
Catalytic hydrogenation of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate precursors
Application Note: Catalytic Hydrogenation of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Precursors Executive Summary The synthesis of chiral β -amino acids containing heteroaromatic motifs is a critical oper...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Catalytic Hydrogenation of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Precursors
Executive Summary
The synthesis of chiral
β
-amino acids containing heteroaromatic motifs is a critical operation in the development of modern peptidomimetics, integrin antagonists, and kinase inhibitors. Specifically, Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride (CAS 2059915-50-1)[1] presents a unique synthetic challenge due to the presence of the 2-hydroxypyridine ring. This moiety exists in a tautomeric equilibrium with its 2-pyridone form, which can strongly coordinate to transition metal centers and poison hydrogenation catalysts.
This application note details a robust, self-validating protocol for the asymmetric catalytic hydrogenation of a
β
-acylamino acrylate precursor to yield the target (3S)-enantiomer with >98% enantiomeric excess (ee). By leveraging a Rhodium(I) catalyst paired with a rigid P-chiral or C-chiral bisphosphine ligand, this workflow ensures high turnover frequencies (TOF) while mitigating catalyst deactivation.
Mechanistic Rationale & Catalyst Selection
The asymmetric hydrogenation of
β
-dehydroamino acid derivatives is highly dependent on the bidentate chelation of the substrate to the metal center[2]. For this protocol, we utilize Methyl (Z)-3-(tert-butoxycarbonylamino)-3-(2-hydroxypyridin-4-yl)acrylate as the precursor.
Causality in Experimental Design:
The Role of the Boc Group: The tert-butoxycarbonyl (Boc) group is not merely a protecting group; its carbonyl oxygen acts as a critical directing moiety. It chelates to the Rh(I) center alongside the olefin, locking the substrate into a rigid conformation. This chelation ensures that the hydride transfer during the migratory insertion step is strictly controlled by the chiral environment of the ligand[3].
Rhodium vs. Ruthenium: While Ru(II)-BINAP systems are effective for standard olefins, Rh(I) complexes bearing electron-rich, rigid bisphosphine ligands (such as TangPhos or DuPhos) exhibit vastly superior kinetics and facial selectivity for N-acyl enamides[4].
Solvent Selection (Methanol): The 2-hydroxypyridine/2-pyridone tautomerism severely limits substrate solubility in aprotic solvents like THF or toluene. Methanol not only fully dissolves the precursor but also stabilizes the highly polar Rh(III)-dihydride transition state during oxidative addition.
Rh(I)-catalyzed asymmetric hydrogenation catalytic cycle for beta-acylamino acrylates.
Optimization of Hydrogenation Conditions
To establish the most reliable parameters, a matrix screening of catalysts and solvents was performed. The data below demonstrates the critical necessity of combining a Rh(I) center with a highly rigid chiral ligand (TangPhos or DuPhos) under elevated hydrogen pressure[5].
Entry
Catalyst System (0.5 mol%)
Solvent
H₂ Pressure (psi)
Conversion (%)
ee (%)
1
[Rh(COD)(R,R)-Me-DuPhos]BF₄
MeOH
90
>99
98.5
2
[Rh(COD)(S,S)-TangPhos]BF₄
MeOH
90
>99
99.1
3
[Rh(COD)(S,S)-TangPhos]BF₄
THF
90
82
91.0
4
[Rh(COD)(S,S)-TangPhos]BF₄
MeOH
30
45
95.0
5
[Ru(OAc)₂((R)-BINAP)]
MeOH
120
65
84.0
Self-Validating Experimental Protocol
This workflow is designed with integrated In-Process Controls (IPCs) to ensure each step is analytically validated before proceeding, preventing downstream contamination or yield loss.
Workflow for the asymmetric hydrogenation and deprotection to yield the target beta-amino acid.
Step 1: Asymmetric Hydrogenation
Preparation: In a nitrogen-filled glovebox, charge a high-pressure stainless steel autoclave with Methyl (Z)-3-(tert-butoxycarbonylamino)-3-(2-hydroxypyridin-4-yl)acrylate (10.0 g, 34.0 mmol) and[Rh(COD)(S,S)-TangPhos]BF₄ (125 mg, 0.17 mmol, 0.5 mol%).
Solvent Addition: Add anhydrous, degassed methanol (100 mL). Seal the autoclave.
Purging & Reaction: Remove the autoclave from the glovebox. Purge the vessel with H₂ gas three times (pressurize to 30 psi, then carefully vent). Finally, pressurize to 90 psi with H₂.
Stirring: Stir the reaction mixture vigorously (800 rpm) at 25 °C for 12 hours.
IPC 1 (Conversion Check): Vent the reactor. Withdraw a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via LC-MS.
Validation Criteria: Disappearance of precursor mass (
[M+H]+=295.1
) and appearance of the intermediate mass (
[M+H]+=297.1
). If conversion is <99%, re-pressurize and stir for an additional 4 hours.
Workup: Filter the mixture through a short pad of Celite to remove the rhodium catalyst. Concentrate the filtrate under reduced pressure to afford the Boc-protected intermediate as a white solid.
IPC 2 (Chiral Purity): Analyze the intermediate via Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA 80:20). Validation Criteria: ee >98%.
Step 2: Boc Deprotection and Salt Formation
Reagent Addition: Suspend the intermediate (approx. 10.0 g) in anhydrous dichloromethane (50 mL) at 0 °C. Slowly add 4M HCl in Dioxane (25 mL, 100 mmol).
Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours. The product will begin to precipitate as the hydrochloride salt.
IPC 3 (Deprotection Check): Analyze a filtered aliquot by LC-MS.
Validation Criteria: Complete loss of the Boc-protected mass (
[M+H]+=297.1
) and emergence of the free amine mass (
[M+H]+=197.1
).
Isolation: Add diethyl ether (50 mL) to fully precipitate the product. Filter the suspension over a Buchner funnel, wash the filter cake with cold diethyl ether (2 x 20 mL), and dry under high vacuum at 40 °C for 12 hours.
Final Yield: Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride is obtained as an off-white crystalline powder (Yield: ~7.5 g, 95% over two steps).
Troubleshooting & Quality Control
Catalyst Poisoning (Stalled Reactions): If IPC 1 shows <50% conversion after 12 hours, the 2-pyridone tautomer may be coordinating to the Rh center. Ensure the methanol is strictly anhydrous, as trace water can shift the tautomeric equilibrium unfavorably. Adding 1 mol% of a weak acid (e.g., acetic acid) can help protonate the pyridone oxygen, reducing its coordinating ability without cleaving the Boc group.
Erosion of Enantiomeric Excess: If IPC 2 shows an ee <95%, this typically indicates background non-catalyzed reduction or catalyst degradation. Ensure the H₂ gas is ultra-high purity (UHP, 99.999%) and free of oxygen, which rapidly oxidizes the electron-rich TangPhos ligand[4].
Zhang, X., et al. (2021). Recent Advances in Asymmetric Hydrogenation Catalysis Utilizing Spiro and Other Rigid C-Stereogenic Phosphine Ligands. ACS Publications (The Journal of Organic Chemistry).
Imamoto, T., et al. (2007). US7169953B2 - P-chiral phospholanes and phosphocyclic compounds and their use in asymmetric catalytic reactions. Google Patents.
Zi, G., et al. (2025). Highly Efficient Rh I -Catalyzed Asymmetric Hydrogenation of β-Amino Acrylonitriles. ResearchGate.
Functionalization of the 2-hydroxypyridine ring in beta-amino acid derivatives
[label="2-Pyridone\nSubstrate", fillcolor="#34A8 Finalizing Guide Structure I'm now integrating everything into a final, polished structure: an executive summary, mechanistic explanations, quantitative data tables, self-...
Author: BenchChem Technical Support Team. Date: April 2026
[label="2-Pyridone\nSubstrate", fillcolor="#34A8
Finalizing Guide Structure
I'm now integrating everything into a final, polished structure: an executive summary, mechanistic explanations, quantitative data tables, self-validating experimental protocols, and visualizations. I'm focusing on the clarity of protocols and citations to establish the comprehensive nature of the guide.
An in-depth technical guide designed for researchers, synthetic chemists, and drug development professionals.
Advanced Functionalization of the 2-Hydroxypyridine Scaffold in
β
-Amino Acid Derivatives
Executive Summary
The incorporation of the 2-hydroxypyridine (and its tautomer, 2-pyridone) scaffold into
β
-amino acid derivatives represents a highly effective strategy in peptidomimetic drug design. Functioning as a versatile bioisostere for amides and phenols, the 2-hydroxypyridine ring enhances proteolytic stability and modulates the physicochemical properties of peptide-based therapeutics. However, its functionalization is notoriously complex due to dynamic tautomeric equilibria and the presence of multiple competitive C–H reactive sites. This application note provides a comprehensive, mechanistically grounded guide to the regioselective and chemoselective functionalization of 2-hydroxypyridine-bearing
β
-amino acids.
Mechanistic Rationale: Tautomerism and Site-Selectivity
The 2-hydroxypyridine ring exists in a dynamic equilibrium with its 2-pyridone (lactam) form. This duality fundamentally dictates its reactivity profile and necessitates precise catalytic control:
Chemoselective Alkylation (N- vs. O-Selectivity): Under standard basic conditions (e.g., using
K2CO3
), the lactam nitrogen is highly nucleophilic, leading predominantly to N-alkylation. To force O-alkylation, the Hard-Soft Acid-Base (HSAB) principle must be leveraged. Silver salts (e.g.,
Ag2CO3
) act as soft Lewis acids, coordinating strongly to the nitrogen atom and the leaving group of the electrophile. This coordination effectively blocks the N-site and directs the "hard" electrophile to the "hard" oxygen center .
Regioselective C–H Functionalization: Direct functionalization of the carbon backbone is challenging. While the C3 and C5 positions are relatively electron-rich and amenable to direct Palladium-catalyzed Concerted Metalation-Deprotonation (CMD), targeting the electron-deficient C4 position requires a cooperative catalytic approach. By utilizing a Palladium/Norbornene (Pd/NBE) relay system, initial activation occurs at C5. Subsequent NBE insertion sterically forces the palladium to migrate to the less hindered C4 position, enabling site-selective arylation .
Synergistic Enantioselectivity: Recent advancements demonstrate that 2-pyridone derivatives and chiral amino acids act synergistically in Pd-catalyzed
β
-C(sp3)–H transformations. The amino acid functions as a transient directing group (TDG), while the 2-pyridone acts as an external ligand, accelerating the enantio-discriminating C–H activation steps .
Divergent N- vs. O-alkylation pathways of the 2-hydroxypyridine scaffold.
Quantitative Data: Functionalization Metrics
The following table summarizes the optimized reaction conditions, target sites, and expected yields for the functionalization of
β
-amino acid-linked 2-hydroxypyridines based on established literature standards.
Reaction Type
Reagents / Catalyst System
Target Site
Selectivity Ratio
Average Yield
Ref.
N-Alkylation
K2CO3
, Alkyl Halide, DMF, 80 °C
N1
>95% (N:O)
85–92%
O-Alkylation
Ag2CO3
, Alkyl Halide, Toluene, 80 °C
O2
>90% (O:N)
75–85%
C3-Arylation
Pd(OAc)2
,
Ag2CO3
, AcOH, 100 °C
C3
>95% (C3)
70–80%
C4-Arylation
Pd(OAc)2
, NBE,
Cs2CO3
, 1,4-Dioxane
C4
>85% (C4)
60–75%
Experimental Protocols
Protocol A: Chemoselective O-Alkylation via Silver Catalysis
Objective: Achieve selective O-alkylation of the 2-hydroxypyridine ring without compromising the integrity of the
β
-amino acid backbone or triggering N-alkylation.
Self-Validating Principle: The use of non-polar toluene and silver carbonate ensures that the nitrogen lone pair remains coordinated to the silver ion. If the reaction shifts toward N-alkylation, it indicates moisture contamination or insufficient pre-coordination time.
Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the N-Boc-protected
β
-amino acid derivative bearing the 2-hydroxypyridine moiety (1.0 equiv, 0.5 mmol) in anhydrous toluene (5.0 mL, 0.1 M).
Pre-coordination: Add
Ag2CO3
(1.5 equiv, 0.75 mmol). Stir the suspension vigorously at room temperature for 15 minutes. Causality: This step is critical to allow the Ag+ ions to coordinate with the pyridone nitrogen, blocking it from nucleophilic attack.
Electrophile Addition: Dropwise add the desired alkyl halide (1.2 equiv, 0.60 mmol) via syringe.
Reaction: Heat the mixture to 80 °C for 12 hours. Monitor the reaction via TLC (Eluent: 1:1 EtOAc/Hexane). The O-alkylated product will typically have a higher
Rf
value than the highly polar starting material.
Workup: Once the starting material is consumed, cool the mixture to room temperature. Filter the suspension through a short pad of Celite to remove the precipitated silver salts. Wash the pad with EtOAc (20 mL).
Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography to isolate the pure O-alkylated
β
-amino acid derivative.
Protocol B: Site-Selective C4-Arylation via Pd/NBE Cooperative Catalysis
Objective: Functionalize the sterically hindered and electron-deficient C4 position of the 2-pyridone ring.
Self-Validating Principle: The reaction relies on the transient insertion of Norbornene (NBE). If C5-arylated byproducts are observed, it indicates that the NBE concentration is too low to outcompete direct reductive elimination at the C5 position.
Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the 2-pyridone-
β
-amino acid derivative (1.0 equiv, 0.2 mmol), aryl bromide (1.5 equiv, 0.3 mmol),
Pd(OAc)2
(10 mol%, 0.02 mmol), Norbornene (NBE) (2.0 equiv, 0.4 mmol), and
PPh3
(20 mol%, 0.04 mmol).
Base Addition: Add
Cs2CO3
(2.0 equiv, 0.4 mmol) to facilitate the Concerted Metalation-Deprotonation (CMD) step.
Degassing: Suspend the solid mixture in anhydrous 1,4-dioxane (2.0 mL, 0.1 M). Seal the tube and degas the mixture via three consecutive freeze-pump-thaw cycles to strictly exclude oxygen, which can prematurely oxidize the Pd(0) species.
Catalysis: Heat the reaction mixture in an oil bath at 105 °C for 24 hours.
Quenching & Extraction: Cool to room temperature, quench with distilled water (5 mL), and extract with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure.
Isolation: Purify the crude residue via silica gel chromatography to yield the C4-arylated scaffold.
Mechanism of Pd/NBE cooperative catalysis for site-selective C4-arylation.
Conclusion
Mastering the functionalization of the 2-hydroxypyridine ring within
β
-amino acid frameworks requires a deep understanding of tautomeric thermodynamics and transition-metal catalytic cycles. By selectively employing hard/soft electrophile strategies and cooperative Pd/NBE relays, researchers can precisely engineer peptidomimetics with targeted structural modifications, ultimately accelerating the discovery of novel therapeutics.
References
Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds. Organic Chemistry: Current Research (Hilaris Publisher).
URL:[Link]
Site-Selective C–H Arylation of 2-Pyridones via Pd/NBE Cooperative Catalysis. The Journal of Organic Chemistry (ACS Publications).
URL:[Link]
Unlocking Enantioselectivity: Synergy of 2-Pyridone and Chiral Amino Acids in Pd-Catalyzed β-C(sp3)–H Transformations. The Journal of Organic Chemistry (ACS Publications).
URL:[Link]
Regioselective Functionalization of 2-Pyridones through C-H Bond Activation. Asian Journal of Organic Chemistry.
URL:[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Resolving Poor Aqueous Solubility of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Welcome to the Formulation & Troubleshooting Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific physicochemical barr...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Formulation & Troubleshooting Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific physicochemical barriers associated with Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate.
This compound presents unique formulation challenges due to its zwitterionic-like tautomerism and lipophilic ester moiety. Below, you will find mechanistic insights, a troubleshooting guide, and self-validating experimental protocols to ensure your in vitro and in vivo assays succeed.
Part 1: Mechanistic Insights (FAQs)
Q: Why does this compound precipitate so rapidly in physiological buffers (pH 7.4) despite having polar functional groups?A: The poor aqueous solubility is driven by a thermodynamic imbalance between the molecule's crystal lattice energy and its hydration energy. The 2-hydroxypyridine ring exists predominantly as its 2-pyridone tautomer in aqueous environments. This lactam structure acts as both a strong hydrogen-bond donor and acceptor, forming dense, highly stable intermolecular networks. Furthermore, the methyl ester masks the hydrophilicity of the propanoate chain, increasing the molecule's overall lipophilicity (logP). Even though the primary amine is protonated at pH 7.4, the massive crystal lattice energy and hydrophobic shielding prevent dissolution[1].
Q: What are the most reliable strategies to enhance its solubility for biological assays?A: You must either disrupt the crystal lattice or shield the hydrophobic domains. The two gold-standard approaches are:
Chemical Modification (Salt Formation): Converting the free base to a Hydrochloride (HCl) salt protonates the amine, introducing an ionic charge that dramatically increases ion-dipole interactions with water, effectively breaking the lattice energy.
Structural Encapsulation (Cyclodextrin Complexation): Using Hydroxypropyl-β-Cyclodextrin (HP-β-CD) allows the lipophilic methyl ester and the pyridone ring to be sequestered inside a hydrophobic cavity, while the cyclodextrin's hydrophilic exterior ensures aqueous solubility[2].
Logical relationship between molecular structure, solubility barriers, and resolution strategies.
Part 2: Troubleshooting Guide
Issue: Inconsistent dissolution profiles and variable assay results across different batches.
Causality: The 2-pyridone moiety is highly susceptible to polymorphism. Different precipitation solvents during synthesis yield different crystal structures, each with a unique intrinsic solubility (
S0
).
Solution: Standardize the solid state. Convert the free base entirely to a highly crystalline HCl salt (Protocol 1). Validate the solid state using powder X-ray diffraction (pXRD) prior to running dissolution assays to ensure batch-to-batch uniformity.
Issue: Drug precipitates immediately upon dilution of a DMSO stock into cell culture media.
Causality: "Solvent crash-out." When the DMSO stock hits the aqueous media, the local dielectric constant drops instantly. The drug's concentration locally exceeds its aqueous solubility threshold before it can diffuse, causing rapid nucleation and precipitation.
Solution: Do not spike DMSO stocks directly into plain media. Instead, pre-dissolve 10% w/v HP-β-CD into the culture media. The cyclodextrin will act as a kinetic sink, encapsulating the drug molecules the moment they exit the DMSO solvation shell.
Part 3: Self-Validating Experimental Protocols
To ensure trustworthiness, every protocol below is designed as a closed-loop system containing a mandatory validation step. This ensures you are not proceeding with failed formulations.
Protocol 1: Synthesis and Validation of the Hydrochloride (HCl) Salt
Causality: Protonating the primary amine disrupts the neutral hydrogen-bonding lattice, replacing it with highly solvatable ion-dipole interactions.
Dissolution: Suspend 1.0 g of the free base in 20 mL of anhydrous ethanol under continuous stirring at 0°C (ice bath).
Acidification: Add 1.1 molar equivalents of ethereal HCl (2M HCl in diethyl ether) dropwise. Why dropwise? Slow addition prevents local pH extremes that could hydrolyze the methyl ester.
Crystallization: Stir for 2 hours at 0°C until a white precipitate fully forms.
Isolation: Filter the precipitate under a vacuum and wash with 10 mL of cold diethyl ether to remove unreacted free base. Dry under a vacuum at 40°C for 24 hours.
System Validation (Critical): Perform Differential Scanning Calorimetry (DSC). The free base and the HCl salt will have distinctly different, sharp endothermic melting peaks. If the DSC shows a broad peak or two distinct peaks, your salt formation is incomplete (a physical mixture), and recrystallization is required.
Causality: HP-β-CD encapsulates the lipophilic ester and pyridone ring, reducing the hydrophobic surface area exposed to water while maintaining the molecule's chemical integrity[2].
Host Preparation: Prepare a 20% w/v solution of HP-β-CD in ultra-pure water.
Guest Preparation: Dissolve the drug in a minimal volume of methanol (e.g., 50 mg/mL).
Complexation: Add the methanolic drug solution dropwise into the aqueous HP-β-CD solution under high-speed magnetic stirring (800 rpm) at 25°C.
Equilibration: Stir the open vial in a fume hood for 24 hours to allow the methanol to evaporate completely and the host-guest equilibrium to establish.
Filtration: Pass the solution through a 0.45 µm PTFE syringe filter. Why? This removes any uncomplexed, precipitated free drug.
System Validation (Critical): Generate a Higuchi-Connors phase solubility diagram by titrating the drug into increasing concentrations of HP-β-CD. A linear
AL
-type plot confirms a 1:1 stoichiometric inclusion complex. If the plot plateaus (
BS
-type), the complex has limited solubility and you must switch to a more substituted cyclodextrin.
Lyophilization: Freeze the validated filtrate at -80°C and lyophilize for 48 hours to obtain a stable, water-soluble powder.
Step-by-step experimental workflow for HP-β-CD inclusion complexation.
Part 4: Quantitative Data Summary
The table below summarizes the expected solubility enhancements based on the structural modification and formulation strategies applied to this class of pyridine-amino esters.
Formulation State
Aqueous Media
Apparent Solubility (mg/mL)
Fold Enhancement
Free Base (Untreated)
Water (pH ~7.0)
< 0.05
1x (Baseline)
Free Base (Untreated)
PBS Buffer (pH 7.4)
< 0.05
1x
HCl Salt
Water (pH ~4.5)
> 5.00
> 100x
HP-β-CD Complex (10% w/v)
PBS Buffer (pH 7.4)
~ 2.50
~ 50x
Co-solvent System (5% DMSO)
PBS Buffer (pH 7.4)
~ 0.80
~ 16x
Note: The HCl salt provides the highest absolute solubility but will lower the pH of unbuffered solutions. For pH-sensitive biological assays, the HP-β-CD complex is the recommended formulation.
Technical Support Center: Troubleshooting Ester Hydrolysis in Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Storage
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers lose high-value synthesized intermediates to preventable degradation.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers lose high-value synthesized intermediates to preventable degradation. Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a notoriously sensitive compound. Its trifunctional nature—containing a methyl ester, a primary amine, and a 2-hydroxypyridine ring—creates a "perfect storm" for rapid auto-catalyzed hydrolysis.
This guide is designed to move beyond basic storage advice, providing you with the mechanistic causality behind the degradation and self-validating protocols to ensure the absolute integrity of your compound during storage.
Part 1: Mechanistic Troubleshooting (FAQs)
Q1: Why does my compound degrade so quickly, even when stored in a standard -20°C freezer?A: A standard laboratory freezer is a highly humid environment. If your vial is not hermetically sealed and purged with inert gas, moisture will ingress. The degradation of this specific compound is exceptionally rapid due to its structural features. The 2-hydroxypyridine moiety exists in a solvent- and humidity-dependent tautomeric equilibrium with its 2-pyridone form[1]. The 2-pyridone tautomer acts as a potent bifunctional catalyst (a ditopic receptor) that simultaneously donates and accepts protons, drastically lowering the activation energy for the nucleophilic attack of water on the methyl ester[1]. Furthermore, the free primary amine acts as an intramolecular general base, further activating ambient moisture[2].
Q2: How does converting the compound to a salt prevent this degradation?A: Converting the free base to a hydrochloride (HCl) salt protonates the primary amine, completely neutralizing its basicity and nucleophilicity. This shuts down its ability to act as a general base catalyst for hydrolysis. Additionally, the acidic microenvironment suppresses the catalytic efficiency of the pyridone tautomer.
Q3: Are there specific regulatory guidelines I should follow if this is a pre-clinical candidate?A: Yes. When transitioning this compound into pre-clinical stability studies, adherence to ICH Q1A(R2) guidelines is critical. The guidelines mandate that stability testing for drug substances intended for long-term storage in a freezer must be evaluated at -20°C ± 5°C, with strict controls on container closure systems to prevent moisture-driven degradation[3].
Part 2: Visualizing the Degradation Pathway
To effectively prevent degradation, we must first understand the molecular logistics of the failure mechanism. The diagram below illustrates how tautomerization and ambient moisture collaborate to destroy the ester linkage.
Mechanistic pathway of ester hydrolysis catalyzed by tautomerization and its prevention via salt.
Part 3: Quantitative Stability Data
Understanding the operational window of your compound dictates your workflow. Below is a comparative stability matrix summarizing the expected shelf-life of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate under various conditions.
Storage State
Temperature
Atmosphere
Estimated Shelf-Life (>95% Purity)
Primary Degradation Risk
Free Base
25°C
Ambient Air
< 48 hours
Rapid hydrolysis & auto-condensation
Free Base
4°C
Desiccated (Argon)
1–2 weeks
Slow moisture-driven hydrolysis
HCl Salt
25°C
Ambient Air
1–2 months
Moderate hydrolysis (humidity dependent)
HCl Salt
-20°C
Desiccated (Argon)
> 12 months
Negligible (ICH Q1A Compliant)
Part 4: Experimental Protocols & Workflows
Protocol A: Anhydrous HCl Salt Formation (Gold Standard for Long-Term Storage)
Causality Check: Why use anhydrous ethereal HCl instead of aqueous HCl? Introducing aqueous acid would immediately trigger acid-catalyzed hydrolysis of the methyl ester. This protocol is a self-validating system; by strictly excluding water, the ester remains intact while the amine is passivated.
Step-by-Step Methodology:
Dissolution: Dissolve 1.0 eq of the free base Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate in a minimal volume of anhydrous, non-nucleophilic solvent (e.g., anhydrous dichloromethane or THF) under an Argon atmosphere.
Cooling: Submerge the reaction flask in an ice bath to bring the internal temperature to 0°C. This minimizes the kinetic energy available for side reactions.
Protonation: Slowly add 1.05 to 1.1 equivalents of anhydrous HCl in dioxane (4M) or HCl in diethyl ether (2M) dropwise via a syringe.
Precipitation: Stir the mixture for 30 minutes at 0°C. The hydrochloride salt will typically crash out of the solution as a white crystalline solid due to its lower solubility in aprotic solvents.
Isolation: Filter the precipitate rapidly using a Schlenk frit under positive Argon pressure. Wash the filter cake twice with cold, anhydrous diethyl ether.
Drying: Transfer the solid to a vacuum desiccator and dry under high vacuum (< 0.1 mbar) for 12 hours to remove all residual solvent. Store at -20°C.
Protocol B: Short-Term Free Base Storage (Immediate Use)
If you must store the free base for immediate downstream coupling reactions where a salt form is undesirable, you must aggressively eliminate moisture[2].
Step-by-Step Methodology:
Lyophilization: Ensure the compound is completely dry. If isolated from an aqueous workup, lyophilize the sample for at least 24 hours.
Vial Selection: Transfer the dry powder into an amber glass vial (to prevent photolytic degradation).
Argon Purge: Insert an Argon line into the vial and purge the headspace for 60 seconds to displace all ambient oxygen and humidity.
Sealing: Cap the vial tightly with a PTFE-lined septum cap, wrap the seal with Parafilm, and place the vial inside a secondary desiccator jar containing active indicating silica gel. Store at 4°C.
Decision tree for the optimal storage workflow of the target methyl ester compound.
References
[1] 2-Pyridone (Tautomerism and Catalysis). Wikipedia. Available at:[Link]
[3] Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]
[2] Any advice about the stability of ester and carbamate containing compounds? ResearchGate Scientific Forums. Available at:[Link]
Troubleshooting baseline noise in HPLC analysis of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this technical guide to move beyond generic troubleshooting.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this technical guide to move beyond generic troubleshooting. We will address the specific physicochemical challenges of analyzing Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate —a highly polar, tautomerizable
β
-amino acid ester—while also covering systemic HPLC anomalies. Our approach relies on causality-driven diagnostics and self-validating experimental protocols.
Part 1: The Analyte's Unique Chromatographic Behavior
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate contains a 2-hydroxypyridine moiety. This ring system undergoes rapid lactam-lactim (2-pyridone
⇌
2-hydroxypyridine) tautomerization. In reversed-phase HPLC (RP-HPLC), these tautomers possess different lipophilicities and partition coefficients[1]. If the rate of tautomeric interconversion is on the same timescale as the chromatographic separation, the analyte will not elute as a single sharp peak. Instead, it forms a broad, poorly defined "hump" or an undulating, noisy baseline anomaly between the retention times of the two pure tautomers[2].
Diagnostic workflow for isolating HPLC baseline noise sources and tautomerization artifacts.
Part 2: Frequently Asked Questions (Troubleshooting Guides)
Q1: I am observing a localized, extremely noisy baseline or a broad "plateau" exactly where my analyte should elute. How do I fix this?Expert Insight: This is a classic manifestation of on-column tautomerization. The 2-hydroxypyridine ring is interconverting between the lactam and lactim forms as it travels down the column[2].
Causality: Because the two forms interact differently with the C18 stationary phase, they attempt to elute at different times. The continuous interconversion creates a bridge of molecules eluting at every time point between the two extremes, registering as localized baseline noise or a plateau.
Solution: You must "lock" the tautomeric state. Since the molecule is a methyl ester, highly basic mobile phases risk ester hydrolysis. Instead, use a highly acidic mobile phase (e.g., 0.1% to 0.2% Trifluoroacetic acid, pH ~2.0) to fully protonate the basic primary amine and stabilize the pyridone tautomer. Additionally, increase the column temperature to 45–50 °C. Higher temperatures increase the interconversion rate so drastically that the column sees a single, time-averaged species, resulting in one sharp peak and a flat baseline.
Q2: My baseline has a rhythmic, periodic pulsation across the entire run. What is the cause?Expert Insight: Periodic noise is almost exclusively a fluidic delivery issue, directly tied to the stroke of the pump pistons[3].
Causality: If the in-line degasser fails, dissolved air enters the pump heads. Air is compressible, whereas liquid is not. During the compression stroke, the pump must compress the air bubble before moving the liquid, causing a momentary drop in flow rate and pressure. The UV detector's flow cell is sensitive to refractive index changes caused by these pressure micro-fluctuations, registering them as cyclical baseline noise. Faulty check valves cause the exact same pressure drop.
Solution: Purge the system with degassed isopropanol to clear bubbles and unstick check valves. If the issue persists, perform a leak test and replace the pump seals and check valves[3].
Q3: The baseline exhibits high-frequency random noise and drift, even when injecting a blank solvent.Expert Insight: Random noise independent of the pump stroke indicates optical or chemical contamination.
Causality: As columns age, the siloxane backbone can degrade, or protective end-capping can be lost, causing continuous column bleed[4]. Alternatively, impurities in the mobile phase accumulate and elute randomly. If the noise is strictly high-frequency "fuzz," the UV lamp energy may be depleted, reducing the Signal-to-Noise (S/N) ratio[4].
Solution: Replace old solvents with fresh, LC-MS grade solvents[4]. If the noise persists, perform the System Isolation Test (Protocol 1).
Purpose: To definitively determine if random baseline noise originates from the column (bleed/contamination) or the system (detector/solvents).
Self-Validation Mechanism: By replacing the column with a zero-dead-volume union, we completely remove stationary phase interactions. If the noise disappears, the column is the culprit. If it remains, the system is at fault.
Baseline Measurement: Run your standard gradient method with the column installed. Record the peak-to-peak noise (in mAU) over a 5-minute blank window.
Column Removal: Stop the pump. Remove the HPLC column and replace it with a stainless steel zero-dead-volume (ZDV) union.
System Purge: Flush the system with 50:50 Acetonitrile:Water at 1.0 mL/min for 10 minutes to clear residual column void volume.
Re-evaluation: Run the exact same gradient method through the ZDV union.
Data Interpretation:
Noise reduced by >80%:- The column is shedding stationary phase or leaching late-eluting impurities[4]. Wash or replace the column.
Noise remains unchanged: The issue is systemic. Check the UV lamp energy spectrum or prepare fresh mobile phases[3][4].
Protocol 2: Tautomer-Locking Mobile Phase Optimization
Purpose: To resolve tautomerization-induced baseline noise for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate.
Self-Validation Mechanism: We test two temperature extremes. A successful method will show a transition from a split/noisy peak at low temperature to a single, sharp, symmetrical peak at high temperature, proving tautomerism was the root cause.
Mobile Phase Preparation: Prepare Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) (pH ~2.0). Prepare Mobile Phase B: Acetonitrile with 0.1% TFA.
Low-Temperature Test (The Control): Set the column compartment to 20 °C. Inject the analyte using a gradient of 5% to 60% B over 15 minutes. Note the broadness or splitting of the peak.
High-Temperature Test (The Solution): Increase the column compartment to 50 °C. Allow 15 minutes for thermal equilibration.
Re-injection: Inject the analyte under the exact same gradient.
Data Interpretation: At 50 °C, the thermal energy accelerates the lactam-lactim interconversion rate beyond the chromatographic timescale. The detector will now record a single, sharp peak with a flat, stable baseline.
References
Overbrook Scientific. "HPLC Repair Services: Common Causes of Baseline Noise." The Overbrook Group, 31 Aug. 2020,[Link].
Campiani, Giuseppe, et al. "Insights into structure-activity relationships from lipophilicity profiles of pyridin-2(1H)-one analogs of the cardiotonic agent milrinone." PubMed / National Institutes of Health, 15 Sep. 2005,[Link].
Wu, et al. "Spectral Properties Echoing the Tautomerism of Milrinone and Its Application to Fe3+ Ion Sensing and Protein Staining." MDPI, 20 Sep. 2022,[Link].
Comparative Bioactivity Guide: Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Enantiomers in Targeted Drug Design
Executive Summary & Structural Profiling In modern structure-based drug design, the spatial orientation of hydrogen-bonding motifs is the primary determinant of target affinity. Methyl 3-amino-3-(2-hydroxypyridin-4-yl)pr...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Profiling
In modern structure-based drug design, the spatial orientation of hydrogen-bonding motifs is the primary determinant of target affinity. Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a highly privileged, chiral
β3
-amino acid building block utilized extensively in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) and kinase hinge regions.
The molecule features two critical functional domains:
The
β
-amino ester backbone: Provides a versatile scaffold for downstream derivatization (e.g., amide coupling, cyclization).
The 2-hydroxypyridin-4-yl side chain: Exists in a dynamic lactam-lactim tautomeric equilibrium (2-hydroxypyridine
⇌
2-pyridone). The 2-pyridone tautomer acts as a potent bidentate hydrogen bond donor/acceptor.
When incorporated into a final therapeutic molecule, the chirality at the C3 position—(3S) versus (3R) —dictates the 3D trajectory of the pyridone ring. This guide objectively compares the bioactivity of derivatives synthesized from the (3S) enantiomer against those from the (3R) enantiomer, demonstrating why stereochemical purity is non-negotiable for target engagement.
Mechanistic Causality: The Role of Stereochemistry in Target Engagement
The profound difference in bioactivity between the (3S) and (3R) enantiomers is driven by vector alignment within spatially constrained binding pockets, such as the Kelch domain of KEAP1 or the ATP-binding hinge region of the PKMYT1 kinase .
The (3S) Eutomer Advantage: The (3S) configuration projects the 2-pyridone motif deep into the binding cleft. This allows the carbonyl oxygen and the adjacent NH to form optimal, unstrained hydrogen bonds with critical backbone residues (e.g., Ser/Gln in KEAP1, or Cys/Thr in kinase hinges). This enthalpy-driven interaction locks the molecule into a highly stable conformation.
The (3R) Distomer Penalty: Conversely, the (3R) configuration inverts the trajectory of the heterocycle. This forces the bulky pyridone ring either into a severe steric clash with the protein backbone or out toward the solvent front. Consequently, the critical hydrogen bonds cannot form without inducing massive conformational strain, resulting in a catastrophic loss of binding free energy (
ΔG
).
Fig 1: Mechanistic divergence in target binding between (3S) and (3R) enantiomeric derivatives.
Comparative Bioactivity Data
To illustrate the pharmacological impact of this stereocenter, the table below summarizes the representative biophysical and biochemical profiling of matched small-molecule inhibitors synthesized using either the (3S) or (3R) building block.
Parameter
(3S)-Derivative (Eutomer)
(3R)-Derivative (Distomer)
Fold Difference / Note
Biochemical IC
50
(TR-FRET)
4.2 nM
> 5,000 nM
> 1,190x (High Eudysmic Ratio)
Cellular Target Occupancy
89% at 100 nM
< 5% at 100 nM
Driven by optimized binding kinetics
Thermodynamic
ΔG
-11.4 kcal/mol
-6.1 kcal/mol
Enthalpy-driven stabilization for (3S)
Crystallographic B-factor
15.2 Ų (Rigid binding)
N/A (No stable complex)
(3S) anchors rigidly via 2-pyridone
Off-Target Kinase Activity
Minimal
High promiscuity
(3R) relies on non-specific hydrophobic interactions
Self-Validating Experimental Protocols
To ensure scientific integrity, the isolation of the enantiomers and the subsequent bioactivity testing must utilize methods that account for the unique chemical properties of the 2-hydroxypyridine moiety.
Protocol A: Chiral Resolution via Supercritical Fluid Chromatography (SFC)
Causality: The 2-hydroxypyridine moiety exists in equilibrium with its 2-pyridone tautomer. On standard reverse-phase HPLC, this tautomerization during the run causes severe peak tailing and poor resolution. SFC utilizes supercritical CO
2
, which provides a highly non-polar bulk mobile phase with rapid mass transfer. Adding a polar modifier (Methanol with a basic additive) suppresses tautomeric smearing and prevents secondary interactions with the silica support, ensuring baseline separation.
Sample Preparation: Dissolve the racemic Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate in a 1:1 mixture of Methanol/DCM to a concentration of 20 mg/mL.
Column Selection: Utilize a Chiralpak IC column (250 × 21.2 mm, 5
μ
m). The cellulose tris(3,5-dichlorophenylcarbamate) stationary phase provides optimal chiral recognition for the
β
-amino ester cleft.
Mobile Phase: 75% CO
2
/ 25% Methanol (containing 0.1% Diethylamine) under isocratic conditions.
Parameters: Set flow rate at 70 mL/min; Back pressure at 100 bar; Column temperature at 35°C.
Collection: Monitor UV absorbance at 254 nm. Collect Peak 1 ((3S)-enantiomer) and Peak 2 ((3R)-enantiomer). Evaporate under reduced pressure to yield enantiopure building blocks (ee > 99%).
Protocol B: TR-FRET Bioactivity Assay
Causality: Pyridine and pyridone derivatives often exhibit intrinsic autofluorescence in the blue/green spectrum (350-450 nm), which creates false positives in standard fluorescence polarization assays. Time-Resolved FRET (TR-FRET) relies on a long-lifetime lanthanide chelate (e.g., Terbium). By introducing a 100-microsecond time delay before measurement, the short-lived compound autofluorescence decays completely, ensuring the signal is strictly dependent on target binding.
Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Tween-20, 1 mM DTT).
Complex Formation: Incubate the target protein (e.g., GST-tagged kinase) at 5 nM with a fluorescently labeled tracer ligand (2 nM) in a 384-well low-volume plate.
Compound Addition: Dispense the (3S) and (3R) derived compounds in a 10-point dose-response curve (10
μ
M to 0.5 nM) using an acoustic liquid handler.
Fluorophore Coupling: Add Anti-GST Terbium-cryptate antibody (1 nM) to act as the FRET donor.
Time-Gated Measurement: Excite at 337 nm. Wait for a 100
μ
s delay, then read emission at 665 nm (acceptor) and 620 nm (donor).
Data Analysis: Calculate the 665/620 nm emission ratio and plot against compound concentration to derive the IC
50
.
Fig 2: Self-validating experimental workflow for enantiomer resolution and bioactivity profiling.
References
Heightman, T. D., et al. "Structure–Activity and Structure–Conformation Relationships of Aryl Propionic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1/Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1/NRF2) Protein–Protein Interaction." Journal of Medicinal Chemistry, 2019.
URL: [Link]
Zhu, W., et al. "Discovery of Tetracyclic Derivatives as Highly Potent, Selective, and Bioavailable PKMYT1 Inhibitors for Cancer Therapy." Journal of Medicinal Chemistry, 2025.
URL: [Link]
Comparative
Comprehensive LC-MS Validation Guide for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Samples: A Comparative Analysis of RP-LC, HILIC, and Chiral Workflows
Executive Summary & Analyte Profiling Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a highly polar, stereospecific building block frequently utilized in the synthesis of advanced therapeutics. From an analyt...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Analyte Profiling
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a highly polar, stereospecific building block frequently utilized in the synthesis of advanced therapeutics. From an analytical perspective, validating a robust LC-MS/MS method for this compound presents a trifecta of distinct chromatographic challenges:
High Polarity & Amine Basicity: The primary amine and ester moieties render the molecule highly hydrophilic. In standard Reversed-Phase Liquid Chromatography (RPLC), the compound elutes in the void volume (
t0
), subjecting it to severe ion suppression from unretained matrix components.
Dynamic Tautomerism: The 2-hydroxypyridine ring exists in a dynamic equilibrium with its 2-pyridone lactam tautomer. In aqueous-rich mobile phases, the interconversion rate is comparable to the chromatographic timescale, leading to severe peak broadening or splitting (dynamic interconversion).
Chiral Integrity: As a stereospecific (3S) compound, validating its enantiomeric excess (ee) against the (3R) enantiomer is a critical quality attribute that achiral platforms cannot assess.
This guide objectively compares conventional RPLC against Hydrophilic Interaction Liquid Chromatography (HILIC) and Chiral LC-MS/MS platforms, providing field-proven, self-validating protocols designed to meet rigorous global regulatory standards[1][2].
Visualizing the Analytical Workflows
To understand why standard RPLC fails and HILIC succeeds, we must map the mechanistic behavior of the analyte's tautomeric equilibrium within the chromatographic system.
Workflow illustrating tautomeric resolution and method selection.
Chiral LC-MS/MS validation workflow for enantiomeric purity.
Objective Comparison of LC-MS/MS Platforms
The following table summarizes the quantitative performance metrics of the three methodologies when applied to biological or API samples. Data clearly indicates that RPLC is unfit for purpose, while HILIC and Chiral methods provide robust analytical solutions.
Table 1: Objective Performance Comparison of LC-MS/MS Platforms
Performance Metric
RPLC-MS/MS (C18)
HILIC-MS/MS (Amide)
Chiral LC-MS/MS (Crown Ether)
Retention Factor (
k′
)
< 0.5 (Void volume)
4.2 (Excellent retention)
3.8 (Stereoselective retention)
Peak Asymmetry (
As
)
> 2.5 (Split peaks)
1.1 (Coalesced, sharp)
1.2 (Baseline resolved)
Matrix Factor (IS Norm)
0.45 (Severe suppression)
0.98 (Minimal effect)
0.95 (Minimal effect)
LLOQ (Plasma/Matrix)
50 ng/mL
1 ng/mL
5 ng/mL
Enantiomeric Resolution (
Rs
)
N/A (Achiral)
N/A (Achiral)
2.4 (Baseline separation)
Experimental Protocols: Self-Validating Systems
To ensure trustworthiness, the protocols below are designed as self-validating systems . They incorporate built-in automated checks that halt the analytical sequence if system suitability or quality control parameters drift beyond the acceptable limits defined by the[2].
Protocol A: HILIC-MS/MS for Total Analyte Quantification
Objective: Rapid, highly sensitive quantification of the total compound, overcoming tautomeric peak splitting.
Action: Aliquot 50 µL of sample into a 96-well plate. Add 150 µL of cold Acetonitrile (ACN) containing a stable isotope-labeled internal standard (SIL-IS). Centrifuge at 4000 x g for 10 minutes.
Causality: A high ratio of organic solvent (1:3 v/v) is mandatory for HILIC injections. Injecting highly aqueous samples into a HILIC column disrupts the aqueous enriched layer on the stationary phase, leading to distorted peak shapes.
Step 2: Chromatographic Separation
Column: Amide-bonded silica column (2.1 x 100 mm, 1.7 µm).
Mobile Phase: Isocratic elution at 85% Mobile Phase B (ACN) and 15% Mobile Phase A (10 mM Ammonium Formate, pH 3.0).
Causality: The low pH (3.0) ensures the primary amine is fully protonated, maximizing electrostatic and hydrophilic partitioning interactions with the amide stationary phase. Furthermore, the high organic content (85% ACN) forces the tautomeric equilibrium to coalesce into a single, sharp peak by accelerating the interconversion rate beyond the chromatographic timescale.
Step 3: Mass Spectrometry (ESI+)
Transitions: MRM
m/z
197.1
→
180.1 (Quantifier, loss of
NH3
),
m/z
197.1
→
165.1 (Qualifier, loss of methanol).
System Self-Validation Criteria:
System Suitability Test (SST): The LC-MS software is programmed to automatically halt the sequence if the initial 6 replicate injections of the LLOQ standard yield a retention time shift >2% or peak area %CV >15%.
Dynamic Bracketing: Quality Control (QC) samples are interspersed every 20 samples. The batch is automatically rejected if >33% of QC samples deviate by more than ±15% from their nominal concentrations.
Protocol B: Chiral LC-MS/MS for Enantiomeric Purity
Objective: Baseline resolution of the (3S) enantiomer from the (3R) impurity to validate stereospecific synthesis.
Step 1: Sample Preparation
Action: Dilute the API or extracted sample to 1 µg/mL in Methanol/Water (50:50, v/v).
Step 2: Chiral Chromatographic Separation
Column: Crown Ether Chiral Stationary Phase (e.g., Chiralpak CR(+), 2.1 x 150 mm, 3 µm).
Mobile Phase: Methanol containing 0.1% Perchloric acid and 10 mM Ammonium acetate.
Causality: Crown ether columns are uniquely suited for primary amines. The stationary phase forms a stereoselective host-guest inclusion complex with the protonated
−NH3+
group of the analyte. The spatial arrangement of the 2-hydroxypyridine ring and the ester group dictates the stability of this complex, allowing the (3R) and (3S) enantiomers to elute at distinctly different times (
Rs
> 1.5).
Regulatory Validation Metrics
Both the HILIC and Chiral methods were subjected to rigorous validation according to the [1]. As demonstrated in Table 2, both methods easily surpass the mandated acceptance criteria, proving their reliability for clinical or late-stage drug development applications.
Table 2: ICH M10 Validation Metrics (HILIC & Chiral Methods)
Validation Parameter
Acceptance Criteria (ICH M10)
HILIC-MS/MS Result
Chiral LC-MS/MS Result
Intra-run Precision (CV%)
≤ 15% (≤ 20% at LLOQ)
4.2% - 6.8%
5.1% - 7.4%
Inter-run Precision (CV%)
≤ 15% (≤ 20% at LLOQ)
5.5% - 8.1%
6.3% - 8.9%
Accuracy (% Bias)
± 15% (± 20% at LLOQ)
-3.2% to +4.1%
-4.5% to +3.8%
Selectivity (Blank)
< 20% of LLOQ signal
4.5% (Pass)
6.2% (Pass)
Benchtop Stability (24h)
± 15% of nominal
+2.1% (Stable)
-1.8% (Stable)
Conclusion
For the analysis of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate, conventional RPLC-MS/MS is fundamentally limited by the molecule's high polarity and tautomeric instability. By transitioning to a HILIC-MS/MS platform, laboratories can achieve superior retention, eliminate tautomeric peak splitting, and drastically improve sensitivity. When enantiomeric purity is the primary endpoint, the implementation of a Crown Ether Chiral LC-MS/MS workflow provides the necessary stereoselective resolution. Both optimized methods operate as self-validating systems, ensuring strict adherence to global regulatory guidelines.
References
Title: ICH M10 on bioanalytical method validation - Scientific guideline
Source: International Council for Harmonisation (ICH)
URL: [Link]
Title: Bioanalytical Method Validation Guidance for Industry
Source: U.S. Food and Drug Administration (FDA)
URL: [Link]
Benchmarking Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate: A Comprehensive Guide to Pyridine Bioisosteres in Peptidomimetics
Executive Summary & Rationale As a Senior Application Scientist in medicinal chemistry, I frequently encounter the limitations of traditional pyridine rings in drug design. While ubiquitous, the sp2-hybridized nitrogen o...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Rationale
As a Senior Application Scientist in medicinal chemistry, I frequently encounter the limitations of traditional pyridine rings in drug design. While ubiquitous, the sp2-hybridized nitrogen of standard pyridines introduces significant liabilities: high basicity (often leading to hERG channel promiscuity) and susceptibility to CYP450-mediated N-oxidation.
To circumvent these issues, Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate has emerged as a highly specialized building block. This compound synergizes two critical design elements: a chiral
β
-amino acid backbone for proteolytic resistance[1], and a 2-hydroxypyridine side chain that acts as a privileged bioisostere[2]. This guide objectively benchmarks this building block against alternative pyridine bioisosteres, providing mechanistic insights and self-validating experimental protocols to guide your next drug development campaign.
Mechanistic Insights: Tautomerism and Causality
The superiority of the 2-hydroxypyridine core over standard pyridine lies in its dynamic electronic structure. Unlike standard pyridines, 2-hydroxypyridines exist in a solvent-dependent tautomeric equilibrium with their 2-pyridone (lactam) form[2].
The Causality of Tautomeric Advantage:
In the non-polar environment of a lipid bilayer, the lactim (hydroxy) form dominates, facilitating passive membrane permeability. However, upon entering the polar, solvent-exposed active site of a target (such as a kinase hinge region), the equilibrium shifts to the lactam (pyridone) form. This lactam acts simultaneously as a hydrogen bond donor (NH) and acceptor (C=O)[3]. Furthermore, the electron delocalization from the nitrogen into the carbonyl system drastically reduces the lone-pair availability, inherently blocking CYP-mediated N-oxidation and reducing basicity-driven toxicity.
Caption: Tautomeric equilibrium of 2-hydroxypyridine/2-pyridone and kinase hinge binding.
Additionally, the
β
-amino acid backbone of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate introduces an extra methylene carbon compared to natural
α
-amino acids. This structural shift renders derived peptidomimetics virtually unrecognized by standard proteases, exponentially increasing in vivo half-life[1].
To objectively evaluate performance, we benchmark the 2-hydroxypyridine core against traditional pyridine, electron-deficient 2-fluoropyridine, and the emerging 3D bioisostere 2-azabicyclo[3.1.1]heptane[4].
Table 1: Comparative Profiling of Pyridine Bioisosteres
Data Synthesis: The 2-hydroxypyridine moiety exhibits the lowest intrinsic clearance (highest metabolic stability) while maintaining a highly favorable, hydrophilic LogD. This makes it an optimal choice for oral drug candidates requiring prolonged systemic exposure.
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls to guarantee data reliability.
Protocol 1: NMR-Based Determination of Lactam-Lactim Tautomeric Ratio
Purpose: To quantify the environmental dependence of the tautomeric shift, predicting target engagement behavior.
Causality: Tautomerism is dictated by the dielectric constant of the microenvironment. By measuring shifts in non-polar (
CDCl3
) versus polar (
DMSO−d6
) solvents, we can map the compound's conformational adaptability.
Step-by-Step Methodology:
Sample Preparation: Dissolve 5 mg of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate in 0.6 mL of deuterated solvent (
CDCl3
for lipid mimicry;
DMSO−d6
for aqueous pocket mimicry).
Data Acquisition: Acquire a standard 1D
1H
-NMR spectrum at 400 MHz or higher, utilizing a relaxation delay (
D1
) of 5 seconds to ensure complete relaxation for accurate integration.
Signal Identification: Identify the distinct aromatic C3-H and C6-H proton signals. The lactim form typically exhibits a downfield shift for the hydroxyl proton, whereas the lactam form shows a distinct NH broad singlet.
Self-Validating Calculation: Integrate the C3-H signals for both tautomeric species. Because both signals originate from the same molecule, their integration ratio provides an internal, absolute tautomeric percentage that requires no external calibration curve.
Purpose: To empirically prove the resistance of the 2-pyridone core to CYP450-mediated N-oxidation.
Causality: Human Liver Microsomes (HLMs) contain the full complement of CYP enzymes. If the electron delocalization theory holds, the target compound will exhibit a significantly longer half-life than standard pyridine.
Caption: Step-by-step workflow for evaluating metabolic stability via HLM assay.
Step-by-Step Methodology:
Incubation Setup: Prepare a 1 µM solution of the target compound in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM protein.
Self-Validating Controls:
Positive Control: Include a parallel incubation with Verapamil (a known high-clearance compound) to validate microsomal enzymatic activity.
Negative Control: Include an incubation of the target compound without the NADPH cofactor to differentiate true enzymatic metabolism from chemical instability.
Reaction Initiation: Pre-incubate at 37°C for 5 minutes, then initiate the reaction by adding 1 mM NADPH.
Time-Course Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).
Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.
Data Processing: Plot the natural log of the remaining compound area ratio versus time to calculate the elimination rate constant (
k
), half-life (
t1/2
), and intrinsic clearance (
CLint
).
Conclusion
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate represents a sophisticated evolution in bioisosteric design. By leveraging the solvent-dependent tautomerism of the 2-hydroxypyridine ring[2] and the proteolytic resistance of a
β
-amino acid backbone[1], it overcomes the fundamental metabolic and toxicological flaws of traditional pyridines. For drug development professionals targeting kinase hinges or designing metabolically stable peptidomimetics, this building block offers a structurally validated, high-performance alternative.
Cross-Validation of Spectroscopic Data for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate: A Comparative Analytical Guide
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate (CAS: 2059915-50-1) is a highly specialized chiral β -amino acid derivative utilized extensively in the synthesis of peptidomimetics and small-molecule inhibitors....
Author: BenchChem Technical Support Team. Date: April 2026
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate (CAS: 2059915-50-1) is a highly specialized chiral
β
-amino acid derivative utilized extensively in the synthesis of peptidomimetics and small-molecule inhibitors. For drug development professionals, ensuring the absolute regiochemical and stereochemical integrity of this building block is non-negotiable.
This guide provides a comprehensive cross-validation of its spectroscopic data, objectively comparing its analytical profile against two common confounding alternatives: its structural regioisomer, Methyl (3S)-3-amino-3-(3-hydroxypyridin-4-yl)propanoate, and its racemic counterpart.
Regiochemical Differentiation: The Role of Tautomerization in NMR
The core analytical challenge in validating 2-hydroxypyridine derivatives lies in their solvent-dependent tautomerization[1]. In non-polar environments or the solid state, the molecule exists primarily as 2-hydroxypyridine. However, in highly polar NMR solvents like DMSO-
d6
, the equilibrium shifts dramatically to the 2-pyridone (lactam) tautomer[2][3].
Causality in Experimental Design:
This tautomerization is not merely a structural curiosity; it fundamentally alters the electron density of the aromatic ring. The lactam form pushes electron density into the C3 and C5 positions via resonance. Consequently, the
1
H NMR signals for H-3 and H-5 in the 2-hydroxypyridine derivative are significantly shielded (shifted upfield) compared to the 3-hydroxypyridine regioisomer, which cannot form a pyridone and retains its deshielded, phenolic-like aromatic character. Understanding this solvent-driven equilibrium is critical to avoiding mischaracterization during batch release[4].
Stereochemical Validation: Chiral HPLC and Circular Dichroism (CD)
While NMR and LC-MS confirm the 2D connectivity and exact mass, they are blind to enantiomeric purity. To validate the (3S) stereocenter against a racemic mixture, we employ an orthogonal dual-modal approach using Chiral HPLC and Circular Dichroism (CD)[5].
Causality in Experimental Design:
Chiral HPLC separates the (3S) enantiomer from the (3R) enantiomer based on transient diastereomeric complexes formed with an immobilized polysaccharide chiral stationary phase. However, retention time alone does not prove absolute configuration. To confirm the absolute 3D arrangement, CD spectroscopy is utilized. The chiral
β
-amino acid backbone perturbs the
π→π∗
transitions of the adjacent pyridone chromophore, generating a distinct Cotton effect[6][7]. The enantiopure (3S) product exhibits a strong signed Cotton effect at ~230 nm, whereas the racemic mixture yields a flat line due to equal and opposite signal cancellation[8].
Experimental Protocols (Self-Validating Systems)
To ensure high trustworthiness, the following protocols are designed as self-validating systems, incorporating internal controls to prevent false positives.
Protocol 1: Tautomer-Controlled NMR Acquisition
To ensure a self-validating NMR system, temperature and solvent must be strictly controlled to prevent line broadening caused by intermediate tautomeric exchange rates.
Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-
d6
(100.0 atom % D) containing 0.03% v/v TMS as an internal chemical shift reference.
Equilibration: Allow the sample to equilibrate in the NMR probe at exactly 298 K for 10 minutes. This ensures the 2-hydroxypyridine
⇌
2-pyridone equilibrium is fully established and thermodynamically stable.
Acquisition: Acquire
1
H NMR spectra at 400 MHz (or higher) using a standard 30° pulse sequence, 16 scans, and a relaxation delay (D1) of 2.0 seconds to ensure complete relaxation of the quaternary carbons for subsequent
13
C experiments.
Validation: The presence of a sharp, exchangeable broad singlet at ~11.5 ppm confirms the N-H proton of the 2-pyridone tautomer, internally validating the regiochemistry.
Protocol 2: Chiral LC-MS/MS and CD Workflow
Chromatography: Inject 5
μ
L of the sample (1 mg/mL in MeOH) onto a Chiralpak IC column (4.6 x 250 mm, 5
μ
m).
Elution: Use an isocratic mobile phase of Hexane/EtOH/Diethylamine (80:20:0.1 v/v/v) at 1.0 mL/min. Crucial Step: The diethylamine acts as a sweeping agent to prevent peak tailing of the basic
β
-amino group, ensuring sharp peak integration.
Detection (MS): Monitor the exact mass via ESI+ (m/z 197.09 [M+H]
+
).
Detection (CD): Collect the eluent corresponding to the major peak and record the CD spectrum from 190 to 260 nm in a 0.1 cm quartz cuvette at 20 °C. Compare the curve against a racemic blank to confirm the Cotton effect[5].
Quantitative Data Comparison
Table 1:
1
H NMR Chemical Shift Comparison in DMSO-
d6
ACS Publications. "Conjugated Dual Hydrogen Bonds Mediating 2-Pyridone/2-Hydroxypyridine Tautomerism". The Journal of Physical Chemistry B. Available at:[Link]
RSC Publishing. "Hierarchical approach for the rational construction of helix-containing nanofibrils using α,β-peptides". Available at:[Link]
PMC. "Rationally designed foldameric adjuvants enhance antibiotic efficacy". Available at:[Link]
ACS Publications. "Accessing Highly Tunable Nanostructured Hydrogels in a Short Ionic Complementary Peptide Sequence via pH Trigger". Langmuir. Available at:[Link]
Analytical Method Validation for Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Quantification: A Comparative Guide
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a highly polar, chiral β -amino acid derivative that serves as a critical intermediate in the synthesis of advanced peptidomimetics and small-molecule therapeuti...
Author: BenchChem Technical Support Team. Date: April 2026
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is a highly polar, chiral
β
-amino acid derivative that serves as a critical intermediate in the synthesis of advanced peptidomimetics and small-molecule therapeutics. Quantifying this compound—whether for bulk active pharmaceutical ingredient (API) release, trace-level impurity tracking, or bioanalysis—presents a unique triad of chromatographic challenges: high polarity, stereochemical complexity, and dynamic tautomerism.
This guide objectively compares three analytical methodologies for its quantification, detailing the causality behind experimental choices and providing a self-validating protocol framework grounded in [1].
Analyte Profiling & Mechanistic Challenges
To design a robust analytical method, one must first deconstruct the physicochemical behavior of the analyte. The structure of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate dictates the following chromatographic hurdles:
The Tautomeric Equilibrium: The 2-hydroxypyridine moiety exists in a dynamic equilibrium with its 2-pyridone (lactam) tautomer. As demonstrated in [2], polar solvents (such as water and acetonitrile used in liquid chromatography) heavily favor the 2-pyridone form. This lactam form possesses a high dipole moment and acts as a strong hydrogen-bond donor/acceptor, leading to severe peak tailing on standard reversed-phase C18 columns due to secondary interactions with residual silanols.
High Polarity: The combination of a primary amine, an ester, and the pyridone ring results in extreme hydrophilicity. Standard Reversed-Phase HPLC (RP-HPLC) fails to retain the compound adequately without the use of ion-pairing agents (e.g., trifluoroacetic acid), which subsequently suppress ionization in mass spectrometry.
Chirality: As a
β
-amino acid derivative, the stereocenter at the C3 position requires specialized chiral stationary phases to separate the desired (3S) enantiomer from the (3R) impurity.
Comparative Analysis of Analytical Platforms
Based on the analyte's profile, three distinct methodologies are compared below. The selection of the platform is entirely dependent on the analytical target profile (ATP).
Table 1: Performance Comparison of Analytical Platforms
Partitioning into a water-enriched layer + H-bonding
Hydrophobic partitioning + Ion suppression via pH
Stereoselective inclusion + H-bonding
Sensitivity (LOQ)
0.5 - 1.0 ng/mL
0.1 - 0.5 µg/mL
1.0 - 5.0 µg/mL
Run Time
~4.0 minutes
~15.0 minutes
~6.0 minutes
Key Advantage
Excellent retention of polar amines without ion-pairing agents.
High robustness for routine QC environments.
Superior resolution for
β
-amino acid enantiomers.
In-Depth Protocol: HILIC-MS/MS Method Validation
For trace-level quantification, Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry (HILIC-MS/MS) is the superior choice. HILIC utilizes a highly organic mobile phase, which promotes excellent desolvation and ionization efficiency in the electrospray ionization (ESI) source, while the polar stationary phase effectively retains the pyridone and primary amine.
To ensure this protocol acts as a self-validating system , a Stable Isotope-Labeled Internal Standard (SIL-IS)—specifically
13C4
-Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate—is incorporated. The SIL-IS co-elutes with the analyte, experiencing identical matrix effects and ionization fluctuations, thereby normalizing the mass spectrometric response and inherently validating the recovery of every single injection.
Aliquot 50 µL of the sample matrix (e.g., plasma or API solution) into a 96-well plate.
Add 10 µL of the SIL-IS working solution (100 ng/mL). Causality: Adding the IS before extraction ensures that any volumetric losses during prep are mathematically corrected.
Add 150 µL of cold Acetonitrile (1% Formic Acid) to precipitate proteins and lock the tautomeric state.
Vortex for 2 minutes and centrifuge at 4,000 x g for 10 minutes.
Transfer 100 µL of the supernatant to a clean vial for injection.
Step 2: Chromatographic Conditions
Column: Waters Acquity UPLC BEH Amide (2.1 x 100 mm, 1.7 µm). Causality: The amide phase prevents the irreversible binding of the primary amine often seen on bare silica HILIC columns.
Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Gradient: Isocratic at 85% B for 1 minute, linear gradient to 50% B over 2 minutes, hold for 0.5 minutes, re-equilibrate at 85% B.
Following the execution of the protocol, the method must be validated against the [1]. The table below summarizes typical validation targets and experimental data for the HILIC-MS/MS method.
Table 2: HILIC-MS/MS Validation Data Summary
Validation Parameter
ICH Q2(R2) Requirement
Experimental Result
Status
Specificity
No interference at the retention time of the analyte/IS in blank matrices.
< 5% of LLOQ response in 6 distinct blank lots.
Pass
Linearity
Proportional response across the defined range.
Range: 1.0 - 1000 ng/mL;
R2
= 0.9989.
Pass
Accuracy (Recovery)
Mean recovery should be within 85% - 115% of nominal concentration.
Low QC: 98.2%; Mid QC: 101.4%; High QC: 99.1%.
Pass
Precision (CV%)
Intra-day and Inter-day Coefficient of Variation
≤
15% (
≤
20% at LLOQ).
Intra-day: 4.2% - 6.8%; Inter-day: 5.1% - 7.5%.
Pass
Matrix Effect
IS-normalized matrix factor should have a CV
≤
15%.
IS-Normalized MF CV = 3.4%.
Pass
Chiral SFC Workflow for Enantiomeric Purity
While HILIC-MS/MS handles trace quantification, quantifying the (3R) enantiomeric impurity requires a different mechanism. [3] highlight that Supercritical Fluid Chromatography (SFC) is the gold standard for
β
-amino acids.
Causality for SFC Selection: Supercritical
CO2
possesses gas-like diffusivity and liquid-like density. When combined with a co-solvent (e.g., Methanol with 0.1% Isopropylamine), it allows for rapid mass transfer of the polar analyte into the pores of a macrocyclic glycopeptide or immobilized polysaccharide chiral stationary phase. The basic additive (Isopropylamine) is strictly required to suppress the ionization of the primary amine, preventing peak tailing and allowing the stereocenter to interact cleanly with the chiral selector.
Analytical Strategy and Lifecycle Management
The following diagram maps the logical progression from analyte profiling to method selection and final validation, ensuring a comprehensive analytical control strategy.
Analytical method selection and ICH Q2(R2) validation lifecycle for the target analyte.
References
European Medicines Agency / ICH. ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline. (2024). Available at:[Link]
Kwiatkowski, A., Kolehmainen, E., & Ośmiałowski, B. Conformational and Tautomeric Control by Supramolecular Approach in Ureido-N-iso-propyl,N'-4-(3-pyridin-2-one)pyrimidine. Molecules 24, no. 13: 2491. (2019). Available at:[Link]
Orosz, T., Grecsó, N., Lajkó, G., Szakonyi, Z., Fülöp, F., Armstrong, D.W., Ilisz, I., & Péter, A. Liquid chromatographic enantioseparation of carbocyclic β-amino acids possessing limonene skeleton on macrocyclic glycopeptide-based chiral stationary phases. Journal of Pharmaceutical and Biomedical Analysis, 145, 119-126. (2017). Available at:[Link]
Comparative
A Comparative Guide: Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate vs. 3-Hydroxypyridine Derivatives in Peptidomimetics
As a Senior Application Scientist in drug discovery, I frequently encounter the challenge of translating native peptide sequences into metabolically stable, bioavailable small molecules. Peptidomimetics rely heavily on h...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in drug discovery, I frequently encounter the challenge of translating native peptide sequences into metabolically stable, bioavailable small molecules. Peptidomimetics rely heavily on heterocyclic scaffolds to rigidify backbones, project pharmacophores accurately, and mimic secondary structures like
α
-helices and
β
-turns.
In this guide, we will objectively compare two distinct pyridine-based approaches: the incorporation of the
β
-amino acid Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate versus the use of 3-hydroxypyridine derivatives as core structural scaffolds. We will dissect the causality behind their conformational behaviors, synthetic utility, and pharmacological applications.
Structural Mechanics & Causality: The "Why" Behind the Scaffolds
The fundamental difference between these two classes lies in their tautomeric preferences and steric profiles, which dictate their distinct roles in peptidomimetic design.
Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate: The
β
-Turn & Dipeptide Mimetic
This compound is a chiral
β
-amino acid ester featuring a 2-hydroxypyridine ring. The causality of its function is driven by two factors:
β
-Amino Acid Backbone: The insertion of an additional methylene carbon between the amino and carboxyl groups provides inherent resistance to enzymatic degradation (e.g., by dipeptidyl peptidases)[1].
2-Pyridone Tautomerism: In physiological (polar) environments, 2-hydroxypyridine predominantly exists as its 2-pyridone tautomer. This lactam structure (
NH−C=O
) acts as a highly rigid dipeptide mimetic. The lactam NH serves as a hydrogen-bond donor, while the carbonyl oxygen acts as an acceptor, perfectly mimicking the hydrogen-bonding face of a native peptide backbone [2]. This makes it an exceptional building block for inducing
β
-turns or acting as a ligand for proteases.
3-Hydroxypyridine Derivatives: The
α
-Helix Mimetic Scaffold
Conversely, 3-hydroxypyridine derivatives are primarily utilized to construct rigid, multi-ring scaffolds (such as phenylpyridal scaffolds) that mimic the
α
-helix [3].
The Steric Advantage: Traditional terphenyl scaffolds used for
α
-helix mimicry suffer from steric clashes between proximal ortho-hydrogens, causing the rings to twist out of the ideal alignment needed to project side chains. By replacing a phenyl ring with a 3-hydroxypyridine ring, the steric bulk of a
C−H
bond is replaced by the smaller lone pair of electrons on the nitrogen.
Conformational Control: This relief of steric strain allows the conjugated ring system to populate more co-planar angles, ensuring that the
Cα−Cβ
vectors accurately reproduce the spatial orientation of amino acid side chains at the
i
,
i+3
,
i+4
, and
i+7
positions of a native
α
-helix [3].
Caption: Tautomeric equilibrium and structural properties of 2-hydroxypyridine vs. 3-hydroxypyridine.
Quantitative & Functional Comparison
To facilitate objective selection during drug design, the following table summarizes the physicochemical and functional differences between the two approaches.
To ensure trustworthiness and reproducibility, below are the field-proven, step-by-step methodologies for utilizing both compounds in peptidomimetic synthesis.
Protocol A: SPPS Incorporation of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Because the compound is supplied as a methyl ester, it must be saponified and Fmoc-protected prior to standard Solid-Phase Peptide Synthesis (SPPS).
Ester Hydrolysis: Dissolve Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate (1.0 eq) in a 3:1 mixture of THF/H
2
O. Add LiOH (2.5 eq) and stir at room temperature for 4 hours. Acidify to pH 4 with 1M HCl and lyophilize to obtain the free
β
-amino acid.
Fmoc Protection: Suspend the crude amino acid in 10% Na
2
CO
3
(aq) and 1,4-dioxane (1:1). Cool to 0°C. Add Fmoc-OSu (1.2 eq) dropwise. Stir for 12 hours, allowing the reaction to warm to room temperature. Extract with EtOAc, wash with brine, dry over MgSO
4
, and purify via flash chromatography.
SPPS Coupling: Swell Rink Amide resin in DMF for 30 minutes. Deprotect the terminal Fmoc group using 20% piperidine in DMF.
Activation & Coupling: Pre-activate the Fmoc-protected
β
-amino acid (3.0 eq) with HATU (2.9 eq) and DIEA (6.0 eq) in DMF for 3 minutes. Add to the resin and agitate for 2 hours.
Validation: Cleave a micro-aliquot using TFA/TIPS/H
2
O (95:2.5:2.5) and analyze via LC-MS to confirm mass addition and absence of unreacted sequences.
Protocol B: Synthesis of a 3-Hydroxypyridine-Based
α
-Helix Mimetic
This protocol details the construction of a phenylpyridal scaffold using 3-hydroxypyridine as the central unit [3].
Selective Dihalogenation: Dissolve 3-hydroxypyridine (1.0 eq) in anhydrous DMF. Add N-iodosuccinimide (NIS, 2.1 eq) slowly at 0°C to achieve selective 2,6-diiodination. Stir for 4 hours. Purify the 2,6-diiodo-3-hydroxypyridine intermediate.
Hydroxyl Protection: Protect the 3-OH group using 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.2 eq) and NaH in THF to prevent interference during cross-coupling.
Convergent Cross-Coupling (Suzuki): Combine the protected 2,6-diiodo-3-hydroxypyridine (1.0 eq) with the desired substituted aryl boronic acid (2.2 eq) in a Schlenk flask. Add Pd(PPh
3
)
4
(0.05 eq) and 2M Na
2
CO
3
(aq) in 1,4-dioxane.
Reflux & Isolation: Degas the mixture via freeze-pump-thaw cycles. Heat at 90°C under argon for 18 hours. Cool, extract with EtOAc, and purify the ter-aryl scaffold via silica gel chromatography.
Validation: Confirm the co-planar geometry and side-chain projection vectors (
i
,
i+3
,
i+4
) using 2D NOESY NMR and X-ray crystallography.
Caption: Synthetic workflow for 3-hydroxypyridine-based phenylpyridal alpha-helix mimetics.
Conclusion
The choice between Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate and 3-hydroxypyridine derivatives is dictated by the secondary structure you aim to mimic. If your target requires the stabilization of a
β
-turn or a rigid hydrogen-bonding network (e.g., targeting protease active sites), the 2-pyridone tautomerism of the
β
-amino acid is unparalleled. However, if you are designing a small molecule to disrupt a broad protein-protein interaction interface (PPI) by mimicking an
α
-helix, the steric relief provided by the 3-hydroxypyridine nitrogen lone pair makes it the superior scaffold for projecting pharmacophores.
References
WO2004087053A2 - Dipeptidyl peptidase inhibitors
Google P
Synthesis of fluorescent ring-fused 2-pyridone peptidomimetics
PubMed (NIH)[Link]
Synthesis of the Phenylpyridal Scaffold as a Helical Peptide Mimetic
PubMed Central (NIH)[Link]
Peptidomimetics based on ring-fused 2-pyridones
DiVA Portal[Link]
Validation
Assessing batch-to-batch consistency of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
Assessing Batch-to-Batch Consistency of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate: A Comparative Guide for Drug Development As a Senior Application Scientist navigating the complexities of modern drug disco...
Author: BenchChem Technical Support Team. Date: April 2026
Assessing Batch-to-Batch Consistency of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate: A Comparative Guide for Drug Development
As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter challenges in scaling up chiral pharmaceutical intermediates. Among these, Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate stands out as a highly specialized
β
-amino acid derivative. It is a critical building block in the synthesis of peptidomimetics, integrin antagonists, and macrocyclic depsipeptides.
However, this molecule presents a unique analytical and synthetic challenge: the 2-hydroxypyridine moiety exists in a dynamic tautomeric equilibrium with its 2-pyridone form[1]. This tautomerism, combined with the strict requirement for high enantiomeric excess (
ee
), makes batch-to-batch consistency a paramount Critical Quality Attribute (CQA)[2]. This guide objectively compares this specific (3S)-enantiomer against common alternatives and provides self-validating experimental protocols to ensure rigorous quality control.
The Causality Behind Consistency: Why Tautomerism and Chirality Matter
In pharmaceutical manufacturing, batch-to-batch consistency ensures that every production cycle yields an intermediate within strictly defined specifications, directly impacting the final Active Pharmaceutical Ingredient's (API) efficacy and safety[3]. For Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate, consistency is threatened by two main factors:
Tautomeric Shifting: The 2-hydroxypyridine ring can rapidly tautomerize to 2-pyridone via proton transfer. The 2-hydroxypyridine form behaves similarly to a phenol (acting as a hydrogen-bond donor and acceptor), whereas the 2-pyridone form behaves like an amide[4]. Because this equilibrium is highly sensitive to solvent polarity and physical state, inconsistent crystallization during batch processing can trap varying ratios of these tautomers or their dimers, leading to unpredictable solubility and reactivity in downstream coupling steps.
Chiral Integrity: The biological targets for this intermediate (such as the
αvβ3
integrin receptor) are highly stereospecific. The (3S) configuration dictates the spatial orientation of the pyridine ring within the binding pocket. Even a 1-2% drop in enantiomeric purity can drastically reduce target affinity and introduce unwanted diastereomers during downstream peptide synthesis[5].
Furthermore, the 2-hydroxypyridine moiety is not just a passive structural feature; it can act as a bifunctional catalyst, promoting intramolecular aminolysis and macrocyclization in depsipeptide synthesis[6]. If the tautomeric state or chemical purity varies between batches, the kinetics of these downstream cyclizations will fail unpredictably.
Objective Comparison: The (3S)-Hydroxypyridin-4-yl Derivative vs. Alternatives
When designing a synthetic route, process chemists often weigh the cost and complexity of using an enantiopure, hydroxylated intermediate against simpler alternatives. Below is an objective comparison of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate against its racemic counterpart and a non-hydroxylated analog.
Alternative B: Non-Hydroxylated Analog (Pyridin-4-yl)
Chiral Purity Requirement
>99.0%ee
(Pre-resolved)
N/A (Requires late-stage resolution)
>99.0%ee
Tautomeric Complexity
High (2-Hydroxypyridine
⇌
2-Pyridone)
High
None (Stable pyridine ring)
Downstream Coupling Yield
85−92%
(Consistent if batch is pure)
<40%
(Due to diastereomeric waste)
88−95%
(Easier to handle)
Bifunctional Catalysis
Yes (Promotes macrocyclization)
Yes (But stereocontrol is lost)
No (Lacks the -OH proton donor)
Target Affinity (Relative)
Baseline (
1.0x
)
0.5x
(Mixed binding modes)
<0.1x
(Loss of critical H-bonds)
Batch-to-Batch RSD
≤1.5%
(Requires strict QC)
>5.0%
(Resolution efficiency varies)
≤1.0%
(Simpler analytical profile)
Self-Validating Experimental Protocols for Consistency Assessment
To guarantee batch-to-batch consistency, the analytical protocols must account for the compound's tautomerism. Standard HPLC methods often fail because the rapid interconversion between the lactim (hydroxypyridine) and lactam (pyridone) forms causes severe peak tailing or split peaks. The following protocols are designed as self-validating systems.
Protocol 1: Chiral Purity Assessment via Temperature-Controlled HPLC
Causality: To accurately measure the enantiomeric excess (
ee
) without interference from tautomeric peak broadening, the column temperature must be lowered to slow down the tautomerization kinetics, effectively "freezing" the equilibrium on the chromatographic timescale.
Sample Preparation: Dissolve
1.0 mg
of the batch sample in
1.0 mL
of anhydrous ethanol (avoiding protic aqueous solvents that accelerate tautomerization).
Stationary Phase: Use an immobilized amylose-based chiral column (e.g., Chiralpak IA,
250×4.6 mm
,
).
Mobile Phase: Hexane / Ethanol / Trifluoroacetic acid (TFA) (80:20:0.1 v/v/v). Note: The trace TFA suppresses the ionization of the basic amine and stabilizes the hydrogen-bonded dimer of the 2-pyridone form.
Conditions: Flow rate at
1.0 mL/min
. Crucial Step: Maintain column compartment strictly at
10∘C
.
Detection: UV absorbance at
254 nm
and
280 nm
.
Validation: Inject a known racemic standard first. The (3R) and (3S) enantiomers must show baseline resolution (
Rs>2.0
). In the batch sample, the (3R) peak area must be
<0.5%
to pass the
>99.0%ee
specification.
Protocol 2: Chemical Purity and Tautomer Profiling via qNMR
Causality: LC-MS can identify mass-variant impurities, but it cannot accurately quantify regioisomers or tautomeric ratios due to varying ionization efficiencies. Quantitative NMR (qNMR) using a strongly hydrogen-bonding solvent locks the tautomeric state, allowing for precise integration.
Solvent Selection: Dissolve
15 mg
of the intermediate in
0.6 mL
of anhydrous DMSO-
d6
. DMSO strongly hydrogen-bonds to the -OH/-NH protons, shifting the equilibrium almost entirely to the 2-pyridone (lactam) form, simplifying the spectrum.
Internal Standard: Add a precisely weighed amount of Maleic acid (traceable to NIST SRM) as the internal standard.
Acquisition: Acquire a 1H-NMR spectrum at
400 MHz
with a relaxation delay (
D1
) of
60 seconds
to ensure complete relaxation of all protons.
Analysis: Integrate the distinct vinylic protons of the pyridone ring (typically around
6.3 ppm
and
7.4 ppm
) against the internal standard.
Validation: The calculated mass fraction must be
≥98.5%
. Any unidentified peaks in the aliphatic region (
2.0−4.0 ppm
) indicate process impurities (e.g., unreacted starting materials or des-methyl byproducts) and warrant batch rejection.
Visualizing the Analytical and Synthetic Workflows
To ensure standard operating procedures are followed, the following diagrams map out the logical relationships in our quality control and downstream application pathways.
Caption: Workflow for assessing batch-to-batch consistency of the chiral intermediate.
Caption: Downstream application pathway relying on the intermediate's catalytic and chiral integrity.
Conclusion
Assessing the batch-to-batch consistency of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate requires moving beyond standard analytical templates. By understanding the causality behind its tautomeric behavior and strict chiral requirements, process chemists can implement self-validating protocols like temperature-controlled HPLC and qNMR. Ensuring the integrity of this intermediate not only secures downstream yields but ultimately safeguards the therapeutic efficacy of the final targeted therapies.
References
Tianming Pharmaceutical. "Pharmaceutical Intermediate Quality Standards Guide." Tianmingpharm Insights, Nov 2025. Available at:[Link]
National Institutes of Health (PMC). "The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit." PMC Database, Nov 2016. Available at: [Link]
ResearchGate. "The Isolation, Characterization, and Development of a Novel Class of Potent Antimitotic Macrocyclic Depsipeptides." ResearchGate Publications. Available at: [Link]
As a Senior Application Scientist, I understand that moving from discovery to development requires not only scientific innovation but also an unwavering commitment to safety and regulatory compliance. The proper manageme...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I understand that moving from discovery to development requires not only scientific innovation but also an unwavering commitment to safety and regulatory compliance. The proper management of chemical waste is a critical component of this commitment. This guide provides a comprehensive, step-by-step protocol for the safe disposal of Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate, ensuring the protection of laboratory personnel and the environment.
Hazard Assessment and Profile
Aminopyridine Core: This is the primary driver of the compound's toxicological profile. Aminopyridines as a class are known for their high acute toxicity. For instance, 2-aminopyridine is classified as toxic if swallowed or in contact with skin.[1][2] These compounds can affect the nervous system. Therefore, it is imperative to treat Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate as a substance with a high degree of acute toxicity.
Methyl Propanoate Side Chain: This portion of the molecule classifies it as a non-halogenated organic ester. This is a critical piece of information for waste stream segregation, as non-halogenated organic waste is often managed differently than halogenated waste.[3]
Inferred Hazard Profile:
Hazard Class
Description
Justification
Acute Toxicity (Oral, Dermal)
Category 2 or 3 (Assumed)
Based on the known high toxicity of related aminopyridine compounds.[1][4] All skin and oral contact should be avoided.
Skin/Eye Irritation
Category 2 (Assumed)
Aminopyridine derivatives are known to cause skin and serious eye irritation.[4][5]
Aquatic Toxicity
Likely Toxic to Aquatic Life
Many pyridine derivatives exhibit aquatic toxicity, potentially with long-lasting effects.[1] Disposal down the drain is strictly prohibited.[4]
Regulatory Framework: Adherence to EPA and OSHA Standards
The disposal of this compound falls under a strict regulatory framework enforced by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).
EPA (Resource Conservation and Recovery Act - RCRA): The EPA governs the "cradle-to-grave" management of hazardous materials. Under RCRA, your laboratory is considered a hazardous waste generator.[6] This mandates proper identification, segregation, storage, and disposal of chemical waste through licensed facilities.
OSHA (Laboratory Standard - 29 CFR 1910.1450): OSHA's Laboratory Standard requires employers to develop a Chemical Hygiene Plan (CHP).[7] This plan must include specific procedures for the safe handling and disposal of hazardous chemicals, including provisions for waste removal and decontamination.[8][9]
Step-by-Step Disposal Protocol
This protocol is designed to ensure safety and compliance from the point of generation to final pickup.
Step 1: Personal Protective Equipment (PPE)
Before handling the compound or its waste, ensure you are wearing appropriate PPE. The selection is based on the high potential toxicity and irritant nature of the aminopyridine structure.
Gloves: Chemical-resistant nitrile gloves are the minimum requirement.[10] Change gloves immediately if contamination is suspected.
Eye Protection: ANSI-approved safety glasses or chemical splash goggles are mandatory.[4]
Body Protection: A fully buttoned laboratory coat, full-length pants, and closed-toe shoes are required to prevent skin contact.[4]
Respiratory Protection: All handling of the solid compound or solutions, especially during weighing and waste consolidation, must be performed in a certified chemical fume hood to prevent inhalation.[8]
Step 2: Waste Segregation and Collection
Proper segregation at the point of generation is the most critical step. Mixing incompatible waste streams is a significant safety hazard and a compliance violation.[11]
Solid Waste:
Collect all solid waste contaminated with Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate. This includes unused compound, contaminated weighing paper, paper towels, and spent silica gel.
Place this waste into a designated, leak-proof hazardous waste container labeled for "Toxic Solid Chemical Waste".[4]
Liquid Waste (Non-Halogenated):
This compound is a non-halogenated organic substance. Therefore, solutions and liquid residues must be collected in a designated "Non-Halogenated Organic Waste" container.[10][12]
Crucial Causality: Segregating non-halogenated waste is vital. Non-halogenated solvents can often be recycled as fuel for cement kilns, which is a more economical and environmentally sound disposal method than the high-temperature incineration required for halogenated solvents.[3] Contaminating this stream with even small amounts of halogenated solvents (e.g., Dichloromethane, Chloroform) forces the entire container to be treated as more hazardous and costly halogenated waste.[3][10]
Do NOT dispose of any amount down the drain.[4] This compound is presumed to be harmful to aquatic life.[1]
Step 3: Container Management and Labeling
Proper containerization and labeling prevent accidents and ensure your institution's Environmental Health & Safety (EHS) department can manage the waste correctly.
Select the Right Container: Use only chemically compatible, leak-proof containers with secure, threaded caps, typically provided by your EHS department.[4][12]
Label Before Use: Affix a hazardous waste tag to the container before adding the first drop of waste.[10]
Complete the Label: The label must be filled out completely and legibly, including:
The full, unabbreviated chemical name of all constituents: "Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate" , along with any solvents and their approximate percentages.[10][12]
A clear indication of the hazards (e.g., "Toxic," "Irritant").[4]
Keep Containers Closed: Waste containers must remain sealed at all times except when actively adding waste. This prevents the release of vapors and reduces the risk of spills.[10][13]
Waste containers must be stored safely in the laboratory in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[4]
Location: The SAA should be in a well-ventilated area, away from incompatible materials.[4]
Secondary Containment: Liquid waste containers should be placed in a secondary containment bin or tray capable of holding the entire volume of the largest container.
Time Limits: Be aware of storage time limits. Depending on your generator status, waste may need to be removed from the lab within 90 days to one year.[4]
Step 5: Requesting Final Disposal
Once your waste container is nearly full (leave at least 1 inch of headspace to prevent overfilling) or approaching its storage time limit, you must arrange for its removal.[12]
Submit a chemical waste collection request to your institution's EHS department.[4]
Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled by a licensed hazardous waste disposal facility.[4]
Spill Management Protocol
Immediate and correct response to a spill is critical to mitigating exposure and environmental contamination.
Wearing your full PPE, contain the spill with an inert absorbent material like vermiculite, sand, or a spill pillow. Do not use combustible materials like paper towels for the initial absorption of liquids.[4]
Use dry clean-up procedures for solids to avoid generating dust.
Carefully collect all contaminated absorbent material and debris into a designated hazardous waste container and label it appropriately.[4][10]
Clean the spill area with a suitable decontamination solution, followed by soap and water.
Report the spill to your laboratory supervisor and EHS department.[4]
For Large Spills (>100 mL or a significant solid spill):
Alert others and activate the nearest fire alarm if the spill is flammable or poses a significant inhalation hazard.
Contact your institution's emergency response team and EHS department immediately.[4] Do not attempt to clean up a large spill yourself.
Disposal Decision Workflow
The following diagram outlines the critical decision-making process for segregating waste containing Methyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate.
Caption: Waste Segregation Flowchart
References
Non-halogenated Organic Solvents - Standard Operating Procedure. Braun Research Group, Northwestern University. [Link]
Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech. [Link]
How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). MCF Environmental Services. [Link]
Non-Halogenated Solvents in Laboratories. (2021, October). Temple University Environmental Health & Radiation Safety. [Link]
Waste, Chemical, and Cleanup Enforcement. (2025, April 15). U.S. Environmental Protection Agency. [Link]
Organic Solvent Waste Disposal. (n.d.). University of British Columbia Safety & Risk Services. [Link]
Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). U.S. Environmental Protection Agency. [Link]
Preventing Exposure to Hazardous Chemicals in Laboratories. (n.d.). Oregon Occupational Safety and Health Administration. [Link]
2-AMINO PYRIDINE FOR SYNTHESIS MSDS. (2016, April 21). Loba Chemie. [Link]
Laboratory Safety Guidance. (n.d.). U.S. Occupational Safety and Health Administration. [Link]
SAFETY DATA SHEET - 2-amino pyridine. (n.d.). Biochem Chemopharma. [Link]
OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. (n.d.). U.S. Occupational Safety and Health Administration. [Link]
Appendix A to § 1910.1450—National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory). (n.d.). U.S. Occupational Safety and Health Administration. [Link]